1,2,5-Oxadiazole-3-carbonitrile

Core Science & Biosynthesis

mechanism of action of 1,2,5-oxadiazole-3-carbonitrile derivatives

Title: Dual Pharmacological Modalities of 1,2,5-Oxadiazole-3-Carbonitrile Derivatives: From Redox Disruption to Immune Checkpoint Inhibition

Executive Summary

The 1,2,5-oxadiazole (furazan) ring is a privileged heterocycle in medicinal chemistry. When functionalized with a 3-carbonitrile moiety, it serves not merely as a structural appendage, but as a highly electrophilic synthetic hub. This whitepaper explores the divergent pharmacological utility of 1,2,5-oxadiazole-3-carbonitrile derivatives, focusing on two distinct mechanisms of action: the disruption of parasitic redox homeostasis via N-oxide (furoxan) derivatives, and the reversal of tumor immunosuppression via carboximidamide derivatives targeting Indoleamine 2,3-dioxygenase 1 (IDO1).

Part 1: Mechanism I — Redox Homeostasis Disruption (Anti-Parasitic)

Target Biology: Schistosoma mansoni TGR

In flatworms such as Schistosoma mansoni, redox homeostasis is entirely dependent on a single chimeric enzyme: Thioredoxin Glutathione Reductase (smTGR). This enzyme merges glutaredoxin (Grx), thioredoxin reductase (TR), and glutathione reductase (GR) activities, making it a highly vulnerable bottleneck[1].

Mechanism of Action

Derivatives such as 4-phenyl-1,2,5-oxadiazole-3-carbonitrile-2-oxide (a furoxan) are potent, low-nanomolar inhibitors of smTGR[2]. The mechanism of action is uniquely dual-pronged:

• Nitric Oxide (NO) Donation: In the presence of physiological thiols, the furoxan ring undergoes cleavage, releasing NO. This sudden NO burst induces severe nitrosative stress within the parasite[2].

• Irreversible Covalent Binding: The core molecule acts as a slow, nearly irreversible inhibitor. It directly attacks the electron-transfer pathway of TGR, specifically targeting the Cys154-Cys159 redox center and the C-terminal Selenocysteine (Sec) residue, permanently halting the transfer of electrons from NADPH to glutathione[1][3].

Fig 1: Electron flow in S. mansoni TGR and dual-mechanism inhibition by furoxan derivatives.

Protocol: Self-Validating TGR Enzymatic Inhibition Assay

To accurately validate the irreversible nature of these inhibitors, a kinetic DTNB (5,5'-dithiobis(2-nitrobenzoic acid)) reduction assay must be employed.

• Step 1: Buffer Preparation. Prepare 100 mM potassium phosphate buffer (pH 7.4) supplemented with 10 mM EDTA to chelate trace metals that could cause non-specific thiol oxidation.

• Step 2: Pre-Incubation (Critical Causality). Mix 50 nM recombinant smTGR with the furoxan derivative (1 nM – 10 μM) and incubate at 25°C for 30 minutes. Why? Because furoxans are slow-binding, covalent inhibitors, pre-incubation is mandatory to allow for NO release and adduct formation before substrate competition begins[3].

• Step 3: Reaction Initiation. Add 3 mM DTNB and 100 μM NADPH to the microplate wells.

• Step 4: Kinetic Readout. Monitor the formation of the TNB anion by reading absorbance at 412 nm continuously for 5 minutes.

• Step 5: Self-Validation System.

  • Negative Control: A "No Enzyme" well containing only the furoxan and DTNB. Causality: Furoxans are redox-active; this control proves the compound does not spontaneously reduce DTNB, which would yield a false-negative inhibition profile.

  • Positive Control: Auranofin, a known irreversible TGR inhibitor.

Part 2: Mechanism II — Immune Checkpoint Modulation (Oncology)

Target Biology: Indoleamine 2,3-Dioxygenase 1 (IDO1)

In the tumor microenvironment, IDO1 catalyzes the rate-limiting oxidation of L-tryptophan (L-Trp) into N-formylkynurenine. The subsequent accumulation of kynurenine activates the Aryl Hydrocarbon Receptor (AHR), which actively suppresses cytotoxic CD8+ T-cells and expands immunosuppressive Regulatory T-cells (Tregs)[4].

Mechanism of Action

By converting the 3-carbonitrile group into a carboximidamide, researchers developed 4-amino-1,2,5-oxadiazole-3-carboximidamide derivatives (the core scaffold of clinical candidates like Epacadostat)[4]. These derivatives act as highly potent, reversible competitive inhibitors. The mechanism relies on the carboximidamide moiety directly coordinating with the heme iron (Fe2+) in the IDO1 catalytic pocket. This tertiary IDO1-heme-inhibitor complex physically blocks the binding of oxygen and L-Trp, shutting down the kynurenine pathway and rescuing T-cell function[5][6].

Fig 2: IDO1-mediated kynurenine pathway and targeted heme-coordination by carboximidamides.

Protocol: Cell-Free IDO1 Heme-Reduction & Inhibition Assay

Measuring IDO1 inhibition requires a highly specific environment to maintain the enzyme's metallo-active state.

• Step 1: Buffer System. Prepare 50 mM potassium phosphate buffer (pH 6.5).

• Step 2: Heme Reduction Core (Critical Causality). Add 20 mM ascorbic acid, 10 μM methylene blue, and 100 U/mL catalase to the buffer. Why? IDO1 is only catalytically active when its heme iron is in the ferrous (Fe2+) state. Ascorbic acid and methylene blue form a chemical reduction system to continuously reduce inactive Fe3+ back to Fe2+. Catalase is required to scavenge H2O2 generated by this process, preventing oxidative destruction of the IDO1 heme ring.

• Step 3: Substrate & Inhibitor. Add 50 nM recombinant human IDO1, the carboximidamide inhibitor (serial dilutions), and 400 μM L-Tryptophan. Incubate at 37°C for 60 minutes.

• Step 4: Termination & Hydrolysis. Stop the reaction by adding 30% trichloroacetic acid (TCA) and heating at 65°C for 15 minutes. Causality: This step halts enzymatic activity and chemically hydrolyzes the intermediate N-formylkynurenine into stable kynurenine for detection.

• Step 5: Colorimetric Readout. Add 2% (w/v) Ehrlich's reagent (p-dimethylaminobenzaldehyde) in glacial acetic acid. Read absorbance at 490 nm.

• Step 6: Self-Validation System.

  • Interference Control: Mix the inhibitor directly with Ehrlich's reagent without the enzyme. Causality: Carboximidamides contain primary amines that can occasionally form Schiff bases with Ehrlich's reagent, causing false-positive absorbance. This control subtracts background noise.

Part 3: Quantitative Data & Structure-Activity Relationship (SAR)

The functionalization of the 3-carbonitrile group dictates the biological target. Below is a comparative summary of the derivative classes:

Derivative Class	Core Scaffold	Primary Target	Mechanism of Action	IC50 Range	Clinical / Therapeutic Application
Furoxans (N-oxides)	4-phenyl-1,2,5-oxadiazole-3-carbonitrile-2-oxide	S. mansoni TGR	NO donation & irreversible Cys/Sec covalent binding	10 - 50 nM	Anti-schistosomal (Parasitology)
Carboximidamides	4-amino-1,2,5-oxadiazole-3-carboximidamide	Human IDO1	Reversible heme-iron (Fe2+) coordination	20 - 150 nM	Cancer Immunotherapy (Oncology)
Dual Inhibitors	Aryl-substituted 1,2,5-oxadiazoles	IDO1 / IDO2	Dual pocket occupation via extended aryl chains	27 - 140 nM	Advanced Oncology / Resistance bypass

Data synthesized from high-throughput screening and structural optimization studies[2][5][7].

Conclusion & Future Perspectives

The 1,2,5-oxadiazole-3-carbonitrile scaffold is a masterclass in chemical versatility. While its N-oxide derivatives offer a curative pathway for schistosomiasis by irreversibly collapsing parasite redox systems[2], its carboximidamide derivatives remain a cornerstone in oncology. Future drug development is currently pivoting toward utilizing this core in Proteolysis Targeting Chimeras (PROTACs) to degrade IDO1 entirely[4], or expanding the scaffold to create IDO1/IDO2 dual inhibitors to bypass tumor resistance mechanisms[7].

Sources

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Toxicity and Safety Data for 1,2,5-Oxadiazole-3-Carbonitrile: A Comprehensive Technical Guide

Executive Summary

The 1,2,5-oxadiazole-3-carbonitrile scaffold and its derivatives (such as 4-amino-1,2,5-oxadiazole-3-carbonitrile and the 2-oxide furoxans) represent a critical class of heterocyclic compounds. They serve dual roles in modern research: as versatile building blocks in organic synthesis and as potent pharmacophores in drug discovery[1][2]. Because these compounds exhibit unique redox properties and specific cellular targeting capabilities, understanding their toxicity, handling requirements, and mechanistic pharmacodynamics is paramount for researchers transitioning these molecules from the bench to preclinical models.

Chemical Identity and Physicochemical Properties

Before assessing toxicity, it is critical to establish the chemical identity of the primary commercially available derivative, 4-amino-1,2,5-oxadiazole-3-carbonitrile, which forms the basis of most safety data[1][3].

• Chemical Name: 4-Amino-1,2,5-oxadiazole-3-carbonitrile (Synonym: 3-amino-4-cyanofurazan)[3]

• CAS Number: 156463-85-3[3]

• Molecular Formula: C3H2N4O[3]

• Molecular Weight: 110.07 g/mol [3]

Hazard Classification and Safety Data

Regulatory and empirical safety data indicate that the base 1,2,5-oxadiazole-3-carbonitrile scaffold acts primarily as an irritant. The quantitative hazard data is summarized below to facilitate rapid risk assessment during experimental design[3].

Table 1: GHS Hazard Classifications

Hazard Class	Category	Hazard Code	Description	Source
Skin Irritation	2	H315	Causes skin irritation.	[3]
Eye Irritation	2	H319	Causes serious eye irritation.	[3]
Specific Target Organ Toxicity (STOT)	3	H335 / H336	May cause respiratory irritation or drowsiness.	[3]

Mechanistic Toxicology and Pharmacodynamics

The toxicological profile of 1,2,5-oxadiazole derivatives is heavily influenced by their redox activity. Specifically, the N-oxide variants (furoxans), such as 4-phenyl-1,2,5-oxadiazole-3-carbonitrile-2-oxide, act as potent nitric oxide (NO) donors[2].

In parasitic models (e.g., Schistosoma mansoni), the localized release of NO leads to the rapid inhibition of Thioredoxin Glutathione Reductase (TGR)[2][4]. Because TGR is the sole enzyme responsible for maintaining redox homeostasis in these parasites, its inhibition causes catastrophic redox imbalance and rapid cell death[2][4].

Crucially, mammalian cells exhibit a high tolerance to this mechanism. Cytotoxicity assays demonstrate that mammalian cell lines (e.g., murine myeloma) can tolerate concentrations up to 100 μM without significant loss of viability[2][4]. This differential cytotoxicity provides a wide therapeutic window, making these compounds highly attractive as lead structures for anti-schistosomal drugs[2].

Mechanism of action and differential cytotoxicity of 1,2,5-oxadiazole derivatives.

Experimental Protocols for Toxicity & Safety Profiling

To rigorously evaluate the safety and efficacy of 1,2,5-oxadiazole-3-carbonitrile derivatives, researchers must employ self-validating experimental workflows. The following protocols are designed to ensure data integrity through built-in causality checks.

Protocol A: In Vitro Mammalian Cytotoxicity Profiling (MTT Assay)

Purpose: To establish the maximum tolerated dose (MTD) in mammalian cells and verify the differential cytotoxicity window. Causality & Self-Validation: The MTT assay relies on the reduction of the tetrazolium dye by NAD(P)H-dependent cellular oxidoreductases. By measuring this metabolic activity, we directly quantify cell viability. Including a known cytotoxic agent (e.g., Triton X-100) as a positive control and untreated cells as a negative control creates a self-validating system; if the controls fail to show expected absorbance shifts, the plate is invalidated, ensuring data integrity.

Step-by-Step Methodology:

• Cell Seeding: Seed mammalian cells (e.g., murine myeloma) in a 96-well tissue culture plate at a density of 1×104 cells/well.

• Incubation: Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell adherence and log-phase growth.

• Compound Exposure: Treat cells with varying concentrations of the 1,2,5-oxadiazole derivative (ranging from 1 μM to 200 μM)[2]. Include vehicle controls (e.g., 0.1% DMSO).

• Metabolic Labeling: After 24 hours of exposure, add 10 μL of MTT reagent (5 mg/mL in PBS) to each well.

• Reduction Phase: Incubate for 4 hours to allow active oxidoreductases to reduce the MTT into insoluble purple formazan crystals.

• Quantification: Solubilize the crystals using 100 μL of DMSO per well. Measure the absorbance at 570 nm using a microplate reader. Calculate viability as a percentage of the vehicle control.

Protocol B: Kinetic Target Engagement (Recombinant TGR Inhibition Assay)

Purpose: To quantify the direct inhibition of the primary parasitic target enzyme by the oxadiazole compound. Causality & Self-Validation: This assay utilizes DTNB (5,5'-dithiobis(2-nitrobenzoic acid)) as a substrate. Active TGR reduces DTNB to TNB, yielding a yellow color measurable at 412 nm. If the oxadiazole compound donates NO and inhibits TGR, the rate of color formation decreases. This kinetic readout is self-validating: the slope of the absorbance curve directly correlates with enzyme activity, eliminating false positives caused by endpoint assay artifacts[2].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a reaction buffer containing 100 mM potassium phosphate (pH 7.4) and 10 mM EDTA.

• Enzyme-Inhibitor Pre-incubation: Add recombinant parasite TGR (10 nM final concentration) and the oxadiazole compound (e.g., 10 μM) to the buffer[4].

• Target Engagement: Incubate the mixture for 15 minutes at room temperature to allow for NO-mediated target engagement and enzyme inhibition[4].

• Reaction Initiation: Initiate the enzymatic reaction by adding 3 mM DTNB and 100 μM NADPH to the mixture.

• Kinetic Monitoring: Continuously monitor the absorbance at 412 nm for 5 minutes using a spectrophotometer or kinetic microplate reader.

• Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the absorbance curve and determine the IC50 relative to an uninhibited control.

Safe Handling, Storage, and Disposal Procedures

Given the established H315, H319, and STOT SE 3 (H335) hazard codes, rigorous handling protocols are mandatory to ensure operator safety[3].

• Engineering Controls (P271): All weighing, solubilization, and experimental manipulations must be performed in a Class II biological safety cabinet or a certified chemical fume hood to prevent inhalation of aerosolized particulates[3].

• Personal Protective Equipment (P280): Operators must wear nitrile gloves, safety goggles with side shields, and a standard laboratory coat[3].

• Storage (P403+P233, P405): The compound must be stored locked up in a tightly closed container within a well-ventilated, dry environment. It should be kept away from strong oxidizing agents to prevent unintended redox reactions[3].

• Disposal (P501): Dispose of all solid waste and liquid effluents through an approved chemical waste treatment facility in accordance with local environmental regulations[3].

References

• ChemicalBook. "1,2,5-Oxadiazole-3-carbonitrile,4-amino-(9CI)
• NextSDS.
• ChemicalBook. "1,2,5-Oxadiazole-3-carbonitrile,4-amino-(9CI) | 156463-85-3". ChemicalBook.
• National Institutes of Health (NIH) / PMC. "Identification of Oxadiazoles as New Drug Leads for the Control of Schistosomiasis". PMC.
• ResearchGate. "Identification of Oxadiazoles as New Drug Leads for the Control of Schistosomiasis".

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• 3. 1,2,5-Oxadiazole-3-carbonitrile,4-amino-(9CI) - Safety Data Sheet [chemicalbook.com]
• 4. researchgate.net [researchgate.net]

1,2,5-Oxadiazole-3-Carbonitrile: Structural Dynamics, Thermal Properties, and Synthetic Workflows in Advanced Molecular Design

Executive Summary

The 1,2,5-oxadiazole ring system—commonly referred to as the furazan heterocycle—represents a privileged scaffold in both high-energy density materials (HEDMs) and medicinal chemistry. Specifically, 1,2,5-oxadiazole-3-carbonitrile (and its highly functionalized derivatives) serves as a critical synthon. The unique combination of a highly electron-withdrawing nitrile group and the energetic N-O-N linkage provides exceptional density, positive heat of formation, and unique bioisosteric properties[1][2].

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between theoretical physicochemical properties (such as molecular weight and boiling point dynamics) and field-proven synthetic methodologies. This guide provides researchers and drug development professionals with the authoritative grounding required to safely and effectively utilize this class of compounds.

Physicochemical Architecture & Thermal Dynamics

The fundamental properties of 1,2,5-oxadiazole-3-carbonitrile dictate its handling and application. The parent compound (CAS: 68776-63-6) has a molecular formula of C3​HN3​O and a precisely calculated molecular weight of 95.06 g/mol [3].

The "Boiling Point" Anomaly in Furazan Chemistry

In standard aliphatic or aromatic chemistry, boiling points are primary indicators of volatility and intermolecular forces. However, in the realm of furazans, the boiling point is often superseded by the onset decomposition temperature ( Tdec​ ) .

The N-O-N bond within the 1,2,5-oxadiazole ring is inherently energetic. While the parent compound exhibits volatility, its most industrially and pharmaceutically relevant derivatives—such as 4-amino-1,2,5-oxadiazole-3-carbonitrile (CAS: 156463-85-3) and 4-nitro-1,2,5-oxadiazole-3-carbonitrile (CAS: 159014-14-9)—typically decompose before reaching a true boiling point at atmospheric pressure[4][5]. Heating these compounds to their theoretical boiling points risks homolytic cleavage of the N-O bond, leading to rapid, exothermic gas evolution[6].

Quantitative Data Summary

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Thermal Behavior / Boiling Point Dynamics	Primary Application
1,2,5-Oxadiazole-3-carbonitrile	68776-63-6	C3​HN3​O	95.06 g/mol	Volatile liquid/low-melting solid; exact BP highly pressure-dependent.	Core scaffold / Synthon[3]
4-Amino-1,2,5-oxadiazole-3-carbonitrile	156463-85-3	C3​H2​N4​O	110.07 g/mol	Decomposes prior to boiling; stable at RT.	MedChem intermediate[4]
4-Nitro-1,2,5-oxadiazole-3-carbonitrile	159014-14-9	C3​N4​O3​	140.06 g/mol	High explosive hazard ( Tdec​>150∘C ).	Energetic materials[5]

Mechanistic Utility in Advanced Research

High-Energy Density Materials (HEDMs)

In the development of advanced propellants and explosives, the 1,2,5-oxadiazole ring is prized for its high nitrogen/oxygen content and planar geometry, which facilitates dense crystal packing[1]. The carbonitrile group acts as a versatile handle for the synthesis of multicyclic architectures, such as bis(1,2,4-oxadiazole) derivatives and tetrazine-bridged networks. The low activation energies of the leading combustion reactions in these multicyclic systems result in highly predictable burning rates[1][6].

Medicinal Chemistry & NO-Donor Bioisosteres

In drug development, the furazan ring is frequently utilized as a metabolically stable bioisostere for amides, esters, and other heterocycles. Furthermore, when oxidized to the corresponding furoxan (1,2,5-oxadiazole 2-oxide), the system acts as a potent, localized nitric oxide (NO) donor. For example, furoxan-3-carbonitrile derivatives have demonstrated profound efficacy in inhibiting thioredoxin glutathione reductase (TGR), a critical pathway for treating Schistosoma mansoni infections[7]. The specific reaction of these derivatives with TGR results in localized NO production, leading to S-nitrosation and enzyme inactivation[7].

Synthetic Methodology: The 4-Amino-Furazan Protocol

To harness the potential of 1,2,5-oxadiazole-3-carbonitrile, researchers typically synthesize the 4-amino derivative, which provides a nucleophilic handle for downstream functionalization. The following protocol outlines the robust, self-validating synthesis of 4-amino-1,2,5-oxadiazole-3-carbonitrile from malononitrile.

Pathway Visualization

Workflow for the synthesis and application of 1,2,5-oxadiazole-3-carbonitrile derivatives.

Step-by-Step Experimental Protocol

Expertise & Causality Note: The synthesis relies on the sequential installation of nitrogen and oxygen atoms. Nitrosation of malononitrile establishes the first N-O bond. Subsequent treatment with hydroxylamine hydrochloride ( NH2​OH⋅HCl ) provides the final nitrogen and oxygen required to close the 5-membered furazan ring via a nucleophilic attack on the nitrile carbon.

Step 1: Preparation of Oximinomalononitrile

• Dissolve 1.0 equivalent of malononitrile in a mixture of glacial acetic acid and water (1:1 v/v).

• Cool the reaction vessel to 0∘C using an ice-salt bath. Causality: Strict thermal control is required here to prevent the degradation of the highly reactive oxime intermediate.

• Add 1.1 equivalents of sodium nitrite ( NaNO2​ ) portion-wise over 30 minutes. Maintain the internal temperature below 5∘C .

• Stir for 2 hours, then extract with ethyl acetate. Dry over anhydrous Na2​SO4​ and concentrate under reduced pressure to yield the intermediate.

Step 2: Cyclization to 4-Amino-1,2,5-oxadiazole-3-carbonitrile

• Dissolve the oximinomalononitrile intermediate in a solvent mixture of water and isopropanol.

• Add 2.0 equivalents of hydroxylamine hydrochloride ( NH2​OH⋅HCl ).

• Portion-wise, add anhydrous sodium carbonate ( Na2​CO3​ ) to neutralize the hydrochloride salt and liberate the free hydroxylamine base, which acts as the nucleophile[1].

• Heat the mixture gently to 50∘C and stir for 2 hours.

• Self-Validating System (Checkpoint): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) eluent. The complete disappearance of the starting material spot and the appearance of a distinct, lower- Rf​ UV-active spot confirms successful ring closure.

• Safety Warning: Do not exceed 60∘C . Exceeding this temperature can trigger the exothermic decomposition of the newly formed N-O-N linkage[6].

• Cool the mixture, filter the resulting precipitate, wash with ice-cold water, and dry in a vacuum desiccator over P2​O5​ to yield pure 4-amino-1,2,5-oxadiazole-3-carbonitrile.

References

• New Praziquantel Derivatives Containing NO-donor Furoxans and Related Furazans as Active Agents against Schistosoma mansoni - nih.gov -[Link]

• Synthesis and characterization of multicyclic oxadiazoles and 1-hydroxytetrazoles as energetic materials - researchgate.net -[Link]

• Cocrystal of Configurational/Conformational Isomers in Energetic Materials: Binitroaminofurazan with a 1,2,4,5-Tetrazine Bridge - acs.org -[Link]

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• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Pharmacokinetic Profile of 1,2,5-Oxadiazole Derivatives in Drug Discovery

Abstract

The 1,2,5-oxadiazole, or furazan, scaffold is a five-membered heterocycle of growing interest in medicinal chemistry. While less common than its 1,2,4- and 1,3,4-oxadiazole isomers, its unique physicochemical properties present both opportunities and challenges in drug design.[1][2][3] A profound understanding of the pharmacokinetic (Absorption, Distribution, Metabolism, and Excretion - ADME) profile of this scaffold is critical for its successful translation from a promising hit to a viable clinical candidate. This technical guide provides an in-depth exploration of the pharmacokinetic characteristics of 1,2,5-oxadiazole derivatives, with a particular focus on the 1,2,5-oxadiazole-3-carbonitrile core. We will dissect its ADME properties, offer detailed experimental protocols for its evaluation, and provide a comparative context with its more prevalent isomers to illuminate the structure-property relationships that govern its behavior in vivo.

Section 1: The 1,2,5-Oxadiazole Scaffold: A Primer for Medicinal Chemists

Introduction to Oxadiazole Isomers in Drug Design

Oxadiazoles are a class of five-membered aromatic heterocycles containing one oxygen and two nitrogen atoms. The arrangement of these heteroatoms gives rise to four stable isomers: 1,2,4-, 1,3,4-, and 1,2,5-oxadiazole, each imparting distinct electronic and steric properties to a molecule.[2][3] The 1,2,4- and 1,3,4-isomers are frequently employed as bioisosteres for amide and ester functionalities, a strategy used to enhance metabolic stability and modulate physicochemical properties.[4][5] The 1,2,5-oxadiazole isomer, colloquially known as furazan, is less utilized but possesses a unique reactivity profile due to its O-N bond, which significantly influences its metabolic fate.[3][6]

Physicochemical Properties of the 1,2,5-Oxadiazole (Furazan) Ring

The furazan ring is an electron-withdrawing group, a characteristic that influences the pKa of adjacent functionalities and the overall molecule's polarity. Unlike the more common 1,3,4-oxadiazole, which is noted for its ability to reduce lipophilicity and improve aqueous solubility, the properties of the 1,2,5-isomer are highly dependent on its substituents.[1][7] The inherent stability of the aromatic ring itself is robust, but it is susceptible to ring cleavage under strong reducing conditions, a critical consideration for its metabolic profile.[6]

The Role of the 3-Carbonitrile Moiety

The carbonitrile (nitrile) group is a versatile functional group in medicinal chemistry. It is a potent hydrogen bond acceptor and can participate in dipole-dipole interactions. Its inclusion on the 1,2,5-oxadiazole ring further enhances the electron-withdrawing nature of the scaffold. From a pharmacokinetic standpoint, the nitrile group is generally considered metabolically stable, though it can be hydrolyzed to a carboxylic acid or reduced to an amine by various enzymes. Its impact on a drug candidate's ADME profile must be evaluated within the context of the entire molecular structure.

Section 2: ADME Profiling of 1,2,5-Oxadiazole Derivatives

A comprehensive understanding of a compound's ADME profile is paramount. Below, we detail the key pharmacokinetic aspects and provide validated protocols for their assessment.

Absorption

For orally administered drugs, absorption is governed primarily by aqueous solubility and membrane permeability. Poor solubility can limit dissolution in the gastrointestinal tract, while low permeability can hinder the drug's ability to cross the intestinal epithelium into the bloodstream.[1]

Protocol 1: Kinetic Aqueous Solubility Assay

This protocol provides a high-throughput method to estimate the solubility of a compound in an aqueous buffer.

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Sample Preparation: Add 2 µL of the stock solution to 198 µL of Phosphate-Buffered Saline (PBS) at pH 7.4 in a 96-well microplate. This creates a 100 µM solution with 1% DMSO.

• Incubation: Seal the plate and shake at room temperature for 2 hours to allow for equilibration.

• Filtration: Filter the samples through a 96-well filter plate to remove any precipitated compound.

• Quantification: Analyze the filtrate using LC-MS/MS. A calibration curve is prepared from the stock solution to quantify the concentration of the dissolved compound.

• Data Analysis: The measured concentration in the filtrate represents the kinetic solubility of the compound.

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is an in vitro model for predicting passive transcellular permeability.

Methodology:

• Membrane Preparation: Coat the filter of a 96-well donor plate with a 1% solution of lecithin in dodecane.

• Donor Solution: Add the test compound (e.g., at 100 µM) to the donor wells containing aqueous buffer at a pH relevant to the intestine (e.g., pH 6.5).

• Acceptor Solution: Fill the wells of a 96-well acceptor plate with buffer at pH 7.4.

• Incubation: Place the donor plate into the acceptor plate, creating a "sandwich," and incubate for 4-16 hours at room temperature.

• Quantification: Measure the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

• Data Analysis: Calculate the permeability coefficient (Pe) using the following equation: Pe = [-ln(1 - C_A / C_eq)] * (V_A * V_D) / ((V_A + V_D) * A * t) Where C_A is the concentration in the acceptor well, C_eq is the equilibrium concentration, V_A and V_D are the volumes of the acceptor and donor wells, A is the filter area, and t is the incubation time.

Data Presentation: Comparative Physicochemical Properties of Oxadiazole Isomers

The choice of an oxadiazole isomer can profoundly impact a compound's properties. The following table summarizes general trends observed in medicinal chemistry.

Property	1,2,4-Oxadiazole	1,3,4-Oxadiazole	1,2,5-Oxadiazole (Furazan)	Rationale & Causality
Lipophilicity (logD)	Higher	Lower	Variable, generally moderate to high	The 1,3,4-isomer has a lower dipole moment, leading to reduced lipophilicity and often better solubility.[1][7]
Aqueous Solubility	Lower	Higher	Variable	Directly influenced by lipophilicity and crystal packing forces. The higher polarity of the 1,3,4-isomer often improves solubility.[1]
Metabolic Stability	Moderate to High	High	Moderate	The O-N bond in 1,2,4- and 1,2,5-oxadiazoles is a potential site for reductive metabolism, whereas the 1,3,4-isomer is exceptionally stable.[6][8]
CYP450 Interaction	More Frequent	Less Frequent	Less Studied	The 1,2,4-isomer is more frequently recognized by CYP enzymes, potentially leading to higher metabolic turnover.[1]

Distribution

Once absorbed, a drug distributes throughout the body. Plasma Protein Binding (PPB) is a critical parameter, as only the unbound (free) drug is available to interact with its target and to be metabolized or excreted.[9]

Protocol 3: Plasma Protein Binding Assay using Rapid Equilibrium Dialysis (RED)

This method determines the fraction of a drug that binds to plasma proteins.

Methodology:

• Compound Spiking: Add the test compound to plasma (human, rat, etc.) to a final concentration (e.g., 1 µM).

• RED Device Setup: Add the spiked plasma to the sample chamber of the RED device and an equal volume of PBS (pH 7.4) to the buffer chamber. The chambers are separated by a semi-permeable membrane with an 8 kDa molecular weight cutoff.

• Incubation: Seal the plate and incubate at 37°C with shaking for at least 4 hours to reach equilibrium.

• Sampling: After incubation, take equal volume aliquots from both the plasma and buffer chambers.

• Matrix Matching & Quenching: Combine the plasma sample with blank buffer and the buffer sample with blank plasma to ensure identical matrix effects. Precipitate proteins by adding a 3-fold volume of ice-cold acetonitrile containing an internal standard.

• Quantification: Centrifuge the samples and analyze the supernatants by LC-MS/MS to determine the concentrations in both chambers.

• Data Analysis: Calculate the fraction unbound (fu) as: fu = Concentration_buffer / Concentration_plasma.

Metabolism

Metabolism is the biochemical modification of drug compounds by the body, primarily in the liver. It is a key determinant of a drug's half-life and can produce metabolites with altered activity or toxicity.

The metabolic weak spot of the 1,2,5-oxadiazole ring is the N-O bond. Reductive cleavage of this bond is a known metabolic pathway for related 1,2,4-oxadiazoles and is a highly probable route for the 1,2,5-isomer.[6][8] This pathway can lead to ring-opened metabolites, which would significantly alter the compound's properties.

Visualization: Postulated Metabolic Pathways of 1,2,5-Oxadiazoles

The following diagram illustrates the potential metabolic fate of a 1,2,5-oxadiazole-3-carbonitrile derivative, focusing on the reductive cleavage pathway.

Caption: Postulated metabolic pathways for 1,2,5-oxadiazole derivatives.

Protocol 4: Metabolic Stability Assessment in Human Liver Microsomes (HLM)

This assay measures the rate at which a compound is metabolized by Phase I enzymes, primarily CYPs.

Methodology:

• Reagent Preparation: Prepare a reaction mixture containing HLM (final concentration 0.5 mg/mL) in phosphate buffer (pH 7.4).

• Pre-incubation: Pre-warm the HLM mixture and a solution of the test compound (final concentration 1 µM) at 37°C for 5 minutes.

• Reaction Initiation: Initiate the reaction by adding a pre-warmed NADPH regenerating solution (the cofactor for CYP enzymes).

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to ice-cold acetonitrile to stop the reaction and precipitate the proteins.

• Controls: Include negative controls (without NADPH) to account for non-enzymatic degradation and positive controls (e.g., testosterone) to verify assay performance.

• Quantification: Centrifuge the samples and analyze the supernatant by LC-MS/MS to measure the remaining concentration of the parent compound at each time point.

• Data Analysis: Plot the natural log of the percentage of parent compound remaining versus time. The slope of the line gives the elimination rate constant (k). From this, calculate the in vitro half-life (t½ = 0.693 / k) and intrinsic clearance (CLint).

Protocol 5: CYP450 Inhibition Assay (Fluorogenic)

This assay determines if a test compound inhibits the activity of major CYP isoforms, flagging the potential for drug-drug interactions.

Methodology:

• Reagent Preparation: Use commercially available kits containing recombinant human CYP enzymes (e.g., CYP3A4, 2D6, 2C9), a fluorogenic probe substrate for each, and NADPH.

• Incubation: In a 96-well plate, incubate the CYP enzyme, the test compound (at various concentrations), and buffer at 37°C.

• Reaction Initiation: Add the probe substrate and NADPH solution to start the reaction.

• Fluorescence Reading: Monitor the formation of the fluorescent metabolite over time using a plate reader.

• Controls: Include a positive control inhibitor for each isoform (e.g., ketoconazole for CYP3A4) and a negative control (vehicle).[10]

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control. Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Section 3: Integrated Pharmacokinetic Assessment

No single assay can predict a drug's behavior. A successful program integrates data from multiple in vitro assays to build a predictive model before committing to resource-intensive in vivo studies.

Visualization: Integrated PK Workflow

The diagram below outlines a logical, tiered approach to characterizing the pharmacokinetic properties of novel 1,2,5-oxadiazole derivatives.

Caption: A tiered workflow for pharmacokinetic assessment in drug discovery.

Data Presentation: In Vivo Pharmacokinetic Parameters of Oxadiazole-Containing Drugs

While data for 1,2,5-oxadiazole-3-carbonitrile drugs is scarce, examining approved or late-stage drugs with other oxadiazole cores provides valuable benchmarks for what a successful PK profile might look like.

Compound (Isomer)	Species	Oral Bioavailability (F%)	Half-Life (t½, h)	Clearance (CL)	Key PK Insight
Oxadiazole 2 (unspecified) [11]	Mouse	97%	-	Low	Demonstrates that oxadiazoles can achieve excellent oral absorption.[11]
Compound 22c (1,2,4-oxadiazole) [12]	Rat	54.88%	19.6	-	Shows moderate bioavailability with a long half-life, suitable for sustained exposure.[12]
ODASA (1,3,4-oxadiazole) [13]	Rat	81.03% (relative)	46.4	-	High relative bioavailability and very long half-life after ocular administration.[13]

Note: Data is context-dependent and varies with the full chemical structure, not just the oxadiazole core.

Section 4: Conclusion and Future Perspectives

The 1,2,5-oxadiazole-3-carbonitrile scaffold represents an underexplored area of chemical space with potential for novel drug discovery. Its pharmacokinetic profile is predicted to be a balance of the metabolic stability of the carbonitrile group and the potential for reductive cleavage of the furazan ring. Key challenges for researchers will be to mitigate this metabolic liability through careful structural modification of substituents, thereby improving stability while retaining desired potency.

The systematic, tiered approach to ADME profiling outlined in this guide provides a robust framework for evaluating these compounds. By integrating early in vitro data on solubility, permeability, and metabolic stability, and progressing promising candidates to more detailed studies of protein binding and CYP inhibition, drug discovery teams can make informed decisions, reduce late-stage attrition, and unlock the therapeutic potential of this unique heterocyclic scaffold.

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• Roda, G., et al. (2020). Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Molecules. Available from: [Link]

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• Sharma, S., & Mittal, A. (2023). 1,2,4 Triazoles and 1,2,4 Oxadiazoles Scaffold as SGLT2 Inhibitors: Molecular Docking and ADMET Studies. Letters in Drug Design & Discovery. Available from: [Link]

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literature review of 1,2,5-oxadiazole-3-carbonitrile pharmacological properties

The 1,2,5-oxadiazole (furazan) heterocycle, particularly its 3-carbonitrile substituted derivatives, has emerged as a highly privileged scaffold in modern medicinal chemistry[1]. Historically recognized for their high-energy properties, these five-membered rings—comprising two nitrogen atoms, one oxygen atom, and two carbon atoms—offer unique electronic distributions and hydrogen-bonding capabilities[1]. The 4-amino-1,2,5-oxadiazole-3-carbonitrile building block, in particular, has unlocked synthetic pathways to a myriad of potent pharmacological agents, most notably in the realms of immuno-oncology, parasitology, and targeted protease inhibition[1][2][3].

As a Senior Application Scientist, I have structured this technical guide to synthesize the pharmacological mechanisms, quantitative efficacy data, and self-validating experimental workflows essential for evaluating 1,2,5-oxadiazole-3-carbonitrile derivatives in drug discovery pipelines.

Pharmacological Profile: Immuno-Oncology and IDO1 Inhibition

Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-dependent enzyme that catalyzes the rate-limiting step in the degradation of the essential amino acid tryptophan into kynurenine[4]. In the tumor microenvironment, IDO1 overexpression leads to tryptophan depletion and kynurenine accumulation. This metabolic shift profoundly suppresses effector T-lymphocytes and activates regulatory T cells (Tregs), allowing tumors to evade immune surveillance[4].

The 1,2,5-oxadiazole-3-carboximidamide class, synthesized directly from 4-amino-1,2,5-oxadiazole-3-carbonitrile, yields highly potent IDO1 inhibitors[1]. Epacadostat, a leading clinical candidate, utilizes the oxadiazole core to coordinate with the heme iron in the active site of IDO1, competitively blocking tryptophan binding and restoring T-cell proliferation[4].

Fig 1: IDO1 pathway modulation by 1,2,5-oxadiazole derivatives restoring immune response.

Protocol 1: Self-Validating In Vitro hIDO1 Enzymatic Inhibition Assay

To accurately evaluate the IC50 of novel 1,2,5-oxadiazole derivatives, the assay must account for the fragile redox state of the IDO1 heme center.

• Step 1: Reductive Buffer Preparation. Prepare a reaction buffer containing 50 mM potassium phosphate (pH 6.5), 20 mM ascorbic acid, 10 µM methylene blue, and 100 µg/mL catalase.

  • Causality: IDO1 requires its heme iron to be in the ferrous (Fe2+) state for catalytic activity. Ascorbic acid and methylene blue act as a continuous electron-donating system to prevent auto-oxidation to the inactive ferric (Fe3+) state, while catalase neutralizes inhibitory hydrogen peroxide byproducts.

• Step 2: Compound Pre-incubation. Incubate recombinant hIDO1 with the 1,2,5-oxadiazole test compounds (serially diluted in DMSO) for 15 minutes at 37°C.

• Step 3: Reaction Initiation & Termination. Initiate the reaction by adding 400 µM L-tryptophan. Incubate for 45 minutes. Terminate by adding 30% trichloroacetic acid (TCA) and heating at 65°C for 15 minutes.

  • Causality: TCA not only precipitates the protein to stop the reaction but the heat step is strictly required to chemically hydrolyze the intermediate N-formylkynurenine into the final measurable product, kynurenine.

• Step 4: Colorimetric Detection. Transfer the supernatant to a 96-well plate, add an equal volume of 2% (w/v) p-dimethylaminobenzaldehyde (Ehrlich's reagent) in glacial acetic acid. Read absorbance at 490 nm.

• Self-Validation Checkpoints:

  • Optical Interference Control: Read the plate at 490 nm before adding Ehrlich's reagent. 1,2,5-oxadiazoles can sometimes exhibit autofluorescence or absorbance; this background must be subtracted to prevent false-positive inhibition readouts.

  • Z'-Factor Calculation: A robust assay must yield a Z'-factor > 0.6 between the DMSO vehicle control (full activity) and a reference inhibitor like Epacadostat (full inhibition).

Pharmacological Profile: Parasitology and TGR Inhibition

Schistosomiasis, a neglected tropical disease caused by Schistosoma flatworms, relies almost entirely on praziquantel for treatment, raising severe concerns regarding drug resistance[2]. Flatworms possess a unique redox vulnerability: they lack separate thioredoxin and glutathione reductase pathways, relying instead on a single chimeric enzyme, thioredoxin glutathione reductase (TGR), to maintain total redox homeostasis[5].

Derivatives such as 4-phenyl-1,2,5-oxadiazole-3-carbonitrile-2-oxide (a furoxan) have demonstrated exceptional antischistosomal activity[2]. The pharmacological mechanism is driven by the compound's ability to act as a nitric oxide (NO) donor[2]. Thiol-dependent release of NO leads to the rapid and nearly irreversible inhibition of TGR, causing catastrophic oxidative stress and parasite death[2][5].

Fig 2: Mechanism of parasite death via TGR inhibition by oxadiazole 2-oxide NO donors.

Protocol 2: High-Throughput TGR Oxidoreductase Assay

• Step 1: Enzyme & Substrate Setup. In a 96-well format, combine 100 mM potassium phosphate (pH 7.4), 10 mM EDTA, 100 µM NADPH, and 15 nM recombinant S. mansoni TGR.

• Step 2: Kinetic Readout. Add 3 mM DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) and the oxadiazole test compound. Monitor the increase in absorbance at 412 nm continuously for 10 minutes.

  • Causality: TGR reduces DTNB into TNB (thio-nitrobenzoate), which strongly absorbs at 412 nm. A decrease in the slope of this kinetic curve directly correlates to TGR inhibition.

• Self-Validation Checkpoints:

  • Mammalian Counter-Screen: To ensure the compound is a viable drug lead and not a pan-assay interference compound (PAINS), it must be counter-screened against mammalian thioredoxin reductase (TrxR). A high therapeutic index validates target specificity.

  • NO-Scavenger Control: Run a parallel assay pre-incubated with an NO scavenger (e.g., cPTIO). If the oxadiazole's inhibitory effect is rescued by the scavenger, it validates that the mechanism of action is strictly NO-dependent.

Pharmacological Profile: Protease Inhibition (SENP2)

Beyond oncology and parasitology, 1,2,5-oxadiazoles have been identified via structure-based virtual screening as a novel class of inhibitors for SUMO-specific protease 2 (SENP2)[3]. SENP2 regulates the deconjugation of Small Ubiquitin-like Modifier (SUMO) proteins, a critical post-translational modification implicated in various pathologies[3]. The oxadiazole core provides a unique spatial arrangement that fits the hydrophobic pockets of the SENP2 active site, offering a starting point for non-covalent protease inhibitor development[3].

Quantitative Data Summary

The versatility of the 1,2,5-oxadiazole-3-carbonitrile scaffold is best illustrated by the distinct efficacy metrics across its various derivatives.

Table 1: Pharmacological Efficacy of Key 1,2,5-Oxadiazole Derivatives

Derivative / Scaffold	Primary Target	Disease Indication	Key Quantitative Efficacy	Pharmacological Mechanism
Epacadostat (and novel analogs)	hIDO1	Solid Tumors / Melanoma	Cellular IC50: ~19.8 - 68.5 nM[1]	Competitive heme-iron coordination[4]
4-phenyl-1,2,5-oxadiazole-3-carbonitrile-2-oxide	TGR	Schistosomiasis	99% adult worm burden reduction[2]	Thiol-dependent NO donation[2]
1,2,5-oxadiazole core hits	SENP2	Various Pathologies	Enzymatic IC50: 3.7 - 5.9 μM[3]	Cysteine protease inhibition[3]

Conclusion

The 1,2,5-oxadiazole-3-carbonitrile structural motif is far more than a synthetic intermediate; it is a highly tunable pharmacophore. By understanding the specific electronic interactions of the furazan ring—whether it is coordinating with heme iron in IDO1, acting as a triggered NO donor against parasitic TGR, or occupying protease active sites—drug development professionals can rationally design next-generation therapeutics with optimized pharmacokinetic profiles and target selectivity.

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• 5. journals.plos.org [journals.plos.org]

Protocols & Analytical Methods

The Versatile Virtuoso: 1,2,5-Oxadiazole-3-carbonitrile as a Premier Building Block in Modern Organic Synthesis

Introduction: Unveiling the Potential of a Unique Heterocycle

In the vast and ever-expanding landscape of organic synthesis, the strategic selection of molecular building blocks is paramount to the successful construction of complex and functionally diverse molecules. Among the plethora of heterocyclic scaffolds, the 1,2,5-oxadiazole (furazan) ring system has emerged as a privileged motif, bestowing upon its derivatives a unique combination of chemical stability, high nitrogen content, and intriguing electronic properties. This application note delves into the synthetic utility of a particularly valuable derivative: 1,2,5-oxadiazole-3-carbonitrile . This seemingly simple molecule is a powerhouse of reactivity, offering a gateway to a wide array of more complex structures with significant applications in medicinal chemistry and materials science. Its inherent features, including a reactive nitrile group and a stable, electron-withdrawing oxadiazole core, make it an indispensable tool for the modern synthetic chemist. This guide will provide an in-depth exploration of its synthesis, characterization, and key applications, complete with detailed, field-proven protocols.

Physicochemical Properties and Spectroscopic Characterization

A thorough understanding of the physical and spectral properties of 1,2,5-oxadiazole-3-carbonitrile is fundamental for its effective use and characterization in the laboratory.

Property	Value	Source
Molecular Formula	C₃HN₃O	N/A
Molecular Weight	95.06 g/mol	N/A
Appearance	Predicted to be a solid	N/A
CAS Number	156463-85-3 (for 4-amino derivative)	[1]

Spectroscopic Data:

• Infrared (IR) Spectroscopy: The IR spectrum of 1,2,5-oxadiazole derivatives is characterized by several key absorption bands. The C≡N stretching vibration of the nitrile group is expected to appear as a sharp, medium-intensity band in the region of 2230-2260 cm⁻¹. The C=N stretching vibrations within the oxadiazole ring typically appear around 1600-1650 cm⁻¹, while C-O-C stretching and bending vibrations can be found in the 1000-1300 cm⁻¹ region[2]. The presence of these characteristic peaks provides strong evidence for the formation and integrity of the 1,2,5-oxadiazole-3-carbonitrile structure[2][3].

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Due to the absence of protons directly attached to the oxadiazole ring in the parent compound, the ¹H NMR spectrum is expected to be simple, primarily showing signals from any impurities or residual solvent.

  • ¹³C NMR: The ¹³C NMR spectrum is highly informative. The carbon atom of the nitrile group (C≡N) is expected to resonate in the range of 110-120 ppm. The two carbon atoms of the 1,2,5-oxadiazole ring will appear as distinct signals in the downfield region, typically between 140 and 160 ppm, due to the deshielding effect of the electronegative oxygen and nitrogen atoms[4][5].

• Mass Spectrometry (MS): Mass spectrometry is a crucial tool for confirming the molecular weight of 1,2,5-oxadiazole-3-carbonitrile. The molecular ion peak (M⁺) would be expected at m/z = 95.02. The fragmentation pattern can also provide structural information, often involving the loss of the nitrile group or cleavage of the oxadiazole ring[6][7].

Synthesis of the 1,2,5-Oxadiazole Core: A General Overview

The construction of the 1,2,5-oxadiazole ring is a well-established area of heterocyclic chemistry, with several reliable methods at the disposal of the synthetic chemist. A prevalent and versatile approach involves the dehydration of α-dioximes (glyoximes).

graph Synthesis_Overview { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

alpha_dicarbonyl [label="α-Dicarbonyl\nCompound"]; alpha_dioxime [label="α-Dioxime\n(Glyoxime)"]; oxadiazole [label="1,2,5-Oxadiazole"];

alpha_dicarbonyl -> alpha_dioxime [label=" 2 eq. NH₂OH "]; alpha_dioxime -> oxadiazole [label=" Dehydration "];

{rank=same; alpha_dicarbonyl; alpha_dioxime; oxadiazole;} }

Figure 1: General synthetic pathway to the 1,2,5-oxadiazole ring system.

A variety of dehydrating agents can be employed for the cyclization of the α-dioxime, ranging from harsh reagents like phosphorus pentoxide to milder, more modern alternatives.

Protocol 1: Mild Dehydration of α-Dioximes using 1,1'-Carbonyldiimidazole (CDI)

This protocol is adapted from a method that utilizes CDI for the formation of 1,2,5-oxadiazoles at ambient temperature, which is particularly advantageous for sensitive substrates[8].

Materials:

• α-Dioxime precursor

• 1,1'-Carbonyldiimidazole (CDI)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve the α-dioxime (1.0 eq.) in anhydrous THF (to a concentration of approximately 0.2 M).

• Addition of CDI: To the stirred solution at room temperature, add 1,1'-carbonyldiimidazole (1.1 eq.) portion-wise over 5 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).

• Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Final Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired 1,2,5-oxadiazole.

Causality Behind Experimental Choices:

• The use of CDI provides a mild and neutral dehydration method, avoiding the harsh acidic or basic conditions of traditional reagents that could degrade sensitive functional groups on the starting material or product[8].

• Anhydrous conditions are crucial as CDI is moisture-sensitive.

• The aqueous work-up with sodium bicarbonate is necessary to quench any remaining CDI and neutralize any acidic byproducts.

The Role of 1,2,5-Oxadiazole-3-carbonitrile in Synthesis

The true power of 1,2,5-oxadiazole-3-carbonitrile lies in the synthetic versatility of its nitrile group, which can be transformed into a variety of other functional groups, and its ability to participate in cycloaddition reactions.

graph Reactivity_Overview { layout=dot; rankdir="TB"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

start [label="1,2,5-Oxadiazole-3-carbonitrile", fillcolor="#4285F4", fontcolor="#FFFFFF"]; tetrazole [label="5-(1,2,5-Oxadiazol-3-yl)tetrazole"]; carboximidamide [label="1,2,5-Oxadiazole-3-carboximidamide"]; carboxylic_acid [label="1,2,5-Oxadiazole-3-carboxylic acid"]; amine [label=" (1,2,5-Oxadiazol-3-yl)methanamine "];

start -> tetrazole [label="[3+2] Cycloaddition\n(e.g., with NaN₃)"]; start -> carboximidamide [label="Addition of amines\n(e.g., NH₂OH)"]; start -> carboxylic_acid [label="Hydrolysis"]; start -> amine [label="Reduction"]; }

Figure 2: Key transformations of the nitrile group in 1,2,5-oxadiazole-3-carbonitrile.

Application in Medicinal Chemistry: Synthesis of IDO1 Inhibitors

1,2,5-Oxadiazole-3-carboximidamide derivatives have been identified as potent inhibitors of indoleamine 2,3-dioxygenase 1 (IDO1), an enzyme implicated in cancer immunosuppression[9][10]. The synthesis of these inhibitors often starts from 1,2,5-oxadiazole-3-carbonitrile.

Protocol 2: Synthesis of 1,2,5-Oxadiazole-3-carboximidamide Derivatives

This protocol is a generalized procedure based on the synthesis of IDO1 inhibitors[9][10].

Materials:

• 1,2,5-Oxadiazole-3-carbonitrile

• Hydroxylamine hydrochloride

• Triethylamine or other suitable base

• Anhydrous ethanol or methanol

• Appropriate amine for the final coupling step

• Standard glassware for organic synthesis

Procedure:

• Formation of the Amidoxime: In a round-bottom flask, dissolve 1,2,5-oxadiazole-3-carbonitrile (1.0 eq.) and hydroxylamine hydrochloride (1.2 eq.) in anhydrous ethanol.

• Base Addition: To the stirred mixture, add triethylamine (1.5 eq.) dropwise at room temperature.

• Reaction and Monitoring: Heat the reaction mixture to reflux and monitor by TLC until the starting nitrile is consumed.

• Isolation of Amidoxime: After cooling to room temperature, the solvent can be removed under reduced pressure. The crude amidoxime can often be used in the next step without further purification.

• Coupling to Form the Carboximidamide: The resulting amidoxime is then coupled with a suitable amine derivative to furnish the final 1,2,5-oxadiazole-3-carboximidamide. The specific coupling conditions will depend on the nature of the amine.

Causality Behind Experimental Choices:

• The conversion of the nitrile to an amidoxime is a common strategy to activate the carbon for further nucleophilic attack.

• The use of a base like triethylamine is necessary to neutralize the HCl salt of hydroxylamine and to facilitate the reaction.

Application in Energetic Materials and Heterocyclic Synthesis: Formation of Tetrazoles

The [3+2] cycloaddition reaction between the nitrile group of 1,2,5-oxadiazole-3-carbonitrile and an azide source is a powerful method for the synthesis of 5-substituted tetrazoles. These tetrazole derivatives are themselves important in medicinal chemistry as carboxylic acid bioisosteres and are also used in the development of high-nitrogen energetic materials[11].

Protocol 3: Synthesis of 5-(1,2,5-Oxadiazol-3-yl)tetrazole

This protocol is based on general procedures for the synthesis of tetrazoles from nitriles.

Materials:

• 1,2,5-Oxadiazole-3-carbonitrile

• Sodium azide (NaN₃)

• Ammonium chloride (NH₄Cl) or a Lewis acid such as zinc chloride (ZnCl₂)

• Anhydrous N,N-Dimethylformamide (DMF)

• Hydrochloric acid (HCl), aqueous solution

• Standard glassware for organic synthesis with appropriate safety precautions for handling azides.

Procedure:

• Safety First: Sodium azide is highly toxic and can be explosive, especially in the presence of acid. This reaction should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Setup: In a round-bottom flask, combine 1,2,5-oxadiazole-3-carbonitrile (1.0 eq.), sodium azide (1.5 eq.), and ammonium chloride (1.5 eq.) in anhydrous DMF.

• Reaction: Heat the mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature and carefully acidify with dilute HCl to pH ~2-3. This will protonate the tetrazole and may cause it to precipitate.

• Isolation: If a precipitate forms, collect it by filtration, wash with cold water, and dry. If no precipitate forms, extract the aqueous solution with ethyl acetate. The combined organic layers are then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Causality Behind Experimental Choices:

• The combination of sodium azide and ammonium chloride generates hydrazoic acid in situ, which then undergoes a [3+2] cycloaddition with the nitrile. Using a Lewis acid like zinc chloride can also catalyze the reaction.

• DMF is a common polar aprotic solvent for this type of reaction.

• Acidification during work-up is necessary to protonate the tetrazolate anion and isolate the neutral tetrazole product.

Conclusion: A Building Block of Strategic Importance

1,2,5-Oxadiazole-3-carbonitrile has proven itself to be a synthetic intermediate of considerable value. Its stable heterocyclic core, combined with a versatile nitrile handle, provides a reliable platform for the construction of a diverse range of functionalized molecules. From the development of next-generation anticancer therapeutics to the synthesis of advanced energetic materials, the applications of this building block are both significant and expanding. The protocols detailed herein offer a starting point for chemists to harness the synthetic potential of this remarkable compound, paving the way for future innovations in drug discovery and materials science.

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• A new one-pot synthesis of 1,2,4-oxadiazoles from aryl nitriles, hydroxylamine and crotonoyl chloride. (2007). Journal of Chemical Sciences, 119(1), 41-45. [Link]

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• 1,3,4-oxadiazole: a privileged structure in antiviral agents. (2012). Mini-Reviews in Medicinal Chemistry, 12(1), 64-79. [Link]

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Application Note: Preparation and Derivatization of 1,2,5-Oxadiazole-3-Carbonitrile Scaffolds for High-Throughput Screening

Overview and Strategic Rationale

In modern drug discovery, the 1,2,5-oxadiazole (furazan) heterocycle is a highly prized scaffold. Recognized for its metabolic stability and unique physicochemical profile, it frequently serves as a bioisostere for amides and esters, mitigating rapid enzymatic degradation while preserving essential hydrogen-bonding networks. Within this chemical space, 1,2,5-oxadiazole-3-carbonitrile derivatives act as versatile, electrophilic hubs. The carbonitrile moiety allows for rapid, divergent synthesis into amidoximes, tetrazoles, and 1,2,4-oxadiazole hybrids, making it an ideal precursor for generating high-density screening libraries targeting infectious diseases and oncology.

Mechanistic Insights and Causality in Scaffold Design

The synthetic utility of the 1,2,5-oxadiazole ring is fundamentally driven by its electron-deficient nature. The two adjacent nitrogen atoms strongly withdraw electron density, rendering the carbon atoms highly susceptible to nucleophilic attack. When a carbonitrile group is positioned at C3, it becomes an excellent Michael acceptor.

Causality in Synthesis: The preparation of the core 1,2,5-oxadiazole-3-carbonitrile typically proceeds via the dehydration of the corresponding carboxamide. However, for specialized screening applications requiring functional handles (e.g., for downstream click chemistry), alternative routes are employed. For example, the controlled decomposition of1[1].

Once the carbonitrile is isolated, it is reacted with hydroxylamine to form an amidoxime intermediate. This amidoxime is the critical branching point for library generation: it undergoes cyclodehydration with diverse carboxylic acids to form2[2].

Synthetic Workflow

Synthetic workflow from carboxamide precursor to 1,2,5-oxadiazole screening libraries.

Self-Validating Experimental Protocols

To ensure the trustworthiness of the generated library, the following protocols are designed as self-validating systems. In-Process Controls (IPCs) are embedded to prevent the carryover of unreacted intermediates, which is critical for maintaining high signal-to-noise ratios in downstream biological assays.

Protocol A: Synthesis of the Core Scaffold (4-Amino-1,2,5-oxadiazole-3-carbonitrile)

Objective: Dehydration of 4-amino-1,2,5-oxadiazole-3-carboxamide to the corresponding nitrile.

• Preparation: Suspend 4-amino-1,2,5-oxadiazole-3-carboxamide (10.0 mmol) in anhydrous phosphorus oxychloride (POCl₃, 15 mL) within a flame-dried round-bottom flask under an inert nitrogen atmosphere.

• Reaction: Heat the mixture to 90°C and stir for 4 hours.

  • Causality: POCl₃ acts dually as the solvent and the dehydrating agent. The nitrogen atmosphere is strictly required to prevent the premature hydrolysis of the highly reactive imidoyl chloride intermediate back into the starting amide.

• Validation Checkpoint (IPC 1): Monitor the reaction via TLC (Hexane:EtOAc 7:3). The complete disappearance of the highly polar carboxamide spot ( Rf​≈0.1 ) and the emergence of a non-polar nitrile spot ( Rf​≈0.6 ) validates reaction completion.

• Quenching: Cool the mixture to 0°C. Carefully add the solution dropwise to crushed ice (100 g) with vigorous stirring to neutralize excess POCl₃.

  • Critical Step: The internal temperature must remain below 10°C. Exothermic spikes will cause the newly formed nitrile to hydrolyze.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with saturated NaHCO₃, then brine, and dry over anhydrous Na₂SO₄. Concentrate under reduced pressure to yield the pure carbonitrile.

Protocol B: Generation of the Screening Library (Amidoxime Route)

Objective: Conversion of the central carbonitrile into a diverse library of 1,2,4-oxadiazole-linked derivatives.

• Amidoxime Formation: Dissolve the synthesized 4-amino-1,2,5-oxadiazole-3-carbonitrile (5.0 mmol) in absolute ethanol (20 mL). Add hydroxylamine hydrochloride (6.0 mmol) and triethylamine (6.5 mmol). Reflux for 6 hours.

• Validation Checkpoint (IPC 2): Confirm conversion via LC-MS. Look for a mass shift from [M+H]+ to [M+34]+ corresponding to the nucleophilic addition of NH₂OH.

• Parallel Derivatization: Aliquot the validated amidoxime intermediate (0.5 mmol) into separate microwave-safe vials. To each vial, add a structurally unique carboxylic acid (R-COOH, 0.6 mmol), EDC·HCl (0.7 mmol), HOBt (0.7 mmol), and anhydrous DMF (3 mL).

• Cyclodehydration: Seal the vials and heat in a microwave synthesizer at 130°C for 20 minutes.

  • Causality:3, drastically minimizing thermal degradation byproducts compared to conventional overnight reflux[3].

• Workup: Precipitate the final products by adding ice-cold water (10 mL) to each vial. Filter, wash with water, and dry under a vacuum to obtain the library.

Quantitative Data & Library Validation

High-throughput screening requires compounds of exceptional purity (>95%). Table 1 summarizes the validation metrics for a representative subset of the generated 1,2,5-oxadiazole library.

Table 1: Reaction Metrics and Purity for the 1,2,5-Oxadiazole Derivative Library

Compound ID	R-Group (Carboxylic Acid)	Yield (%)	LC-MS [M+H]+	HPLC Purity (%)	Primary Screening Target
OXD-001	Phenyl	78	230.08	98.2	HCT-116 (Antiproliferative)
OXD-002	4-Fluorophenyl	81	248.07	99.1	HCT-116 (Antiproliferative)
OXD-003	3-Pyridyl	65	231.07	96.5	L. donovani (Antileishmanial)
OXD-004	Cyclopentyl	72	222.11	97.8	L. donovani (Antileishmanial)
OXD-005	4-(Trifluoromethyl)phenyl	85	298.06	98.9	HeLa (Antiproliferative)

Screening Applications

Once validated, the library is formatted into 10 mM DMSO stock plates.

• Oncology: The library can be screened for antiproliferative activity using MTT assays on human tumor cell lines (e.g., HCT-116, HeLa).4[4].

• Infectious Disease: Compounds are evaluated for antileishmanial activity against Leishmania donovani axenic amastigotes using fluorescent AlamarBlue viability assays.5[5].

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The Role of 1,2,5-Oxadiazole-3-Carbonitrile in the Design of Potent and Selective IDO1 Inhibitors: Application Notes and Protocols

Introduction: Targeting IDO1 in Immuno-Oncology

Indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a critical enzyme in the field of cancer immunotherapy.[1][2][3] This heme-containing enzyme catalyzes the first and rate-limiting step in the catabolism of the essential amino acid L-tryptophan (Trp) to N-formylkynurenine, which is subsequently converted to kynurenine (Kyn).[1][4] In the tumor microenvironment (TME), the overexpression of IDO1 by cancer cells or immune cells leads to two key immunosuppressive effects: the depletion of tryptophan, which is essential for T-cell proliferation and function, and the accumulation of kynurenine and its metabolites, which actively promote the differentiation of regulatory T cells (Tregs) and suppress the activity of effector T cells and natural killer (NK) cells.[1][3] This creates a tolerogenic environment that allows tumors to evade immune surveillance.[2][3] Consequently, inhibiting IDO1 is a promising therapeutic strategy to restore anti-tumor immunity, often in combination with other immunotherapies like checkpoint inhibitors.[2][5][6]

The development of small-molecule inhibitors targeting IDO1 has been an area of intense research.[3] Among the various chemical scaffolds explored, the 1,2,5-oxadiazole-3-carbonitrile moiety has proven to be a particularly effective component in the design of potent and selective IDO1 inhibitors. This application note will delve into the rationale behind its use, provide detailed protocols for the synthesis and evaluation of a representative inhibitor, and discuss key considerations for researchers in this field.

The 1,2,5-Oxadiazole-3-Carbonitrile Scaffold: A Privileged Motif for IDO1 Inhibition

The 1,2,5-oxadiazole, also known as furazan, is a five-membered aromatic heterocycle containing one oxygen and two nitrogen atoms.[7][8][9] While historically considered an "underprivileged" moiety, its derivatives have gained significant attention in medicinal chemistry for their diverse biological activities.[8][9] In the context of IDO1 inhibitor design, the 1,2,5-oxadiazole-3-carbonitrile core, particularly when incorporated into a hydroxyamidine structure, has been instrumental in achieving high potency. A prime example is Epacadostat (INCB024360), a highly potent and selective IDO1 inhibitor that reached late-stage clinical trials.[6][10][11][12]

The success of this scaffold can be attributed to several key features:

• Heme Coordination: The hydroxyamidine group, which can be considered a bioisostere of a carboxylic acid, is crucial for coordinating with the heme iron in the active site of the IDO1 enzyme. This interaction is a primary driver of inhibitory activity.

• Structural Rigidity and Planarity: The aromatic nature of the 1,2,5-oxadiazole ring provides a rigid and planar scaffold. This pre-organizes the key interacting groups in a favorable conformation for binding to the enzyme's active site, minimizing the entropic penalty upon binding.

• Modulation of Physicochemical Properties: The oxadiazole ring influences the overall electronic and lipophilic properties of the molecule. This can be fine-tuned through substitution to optimize pharmacokinetic parameters such as solubility, permeability, and metabolic stability.[10]

• Metabolic Stability: The 1,2,5-oxadiazole ring is generally resistant to metabolic degradation, which can contribute to a longer half-life in vivo.[13]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the IDO1-mediated immunosuppression pathway and a general workflow for the development and evaluation of IDO1 inhibitors incorporating the 1,2,5-oxadiazole-3-carbonitrile scaffold.

Caption: IDO1-mediated immunosuppression in the tumor microenvironment.

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Advanced Protocols for 1,2,5-Oxadiazole-3-Carbonitrile Ring-Closing Reactions: Mechanistic Insights and Synthetic Methodologies

Executive Summary

The 1,2,5-oxadiazole (furazan) heterocyclic core is a privileged scaffold in both advanced energetic materials and modern pharmacophore design. Characterized by a high positive heat of formation (+216.9 kJ/mol) and a stable aromatic system, furazan derivatives are critical precursors for high-density explosives and targeted therapeutics, such as indoleamine-2,3-dioxygenase 1 (IDO1) inhibitors[1].

This application note provides an authoritative, self-validating protocol for the synthesis of 4-amino-1,2,5-oxadiazole-3-carbonitrile , the foundational building block for complex furazan architectures. By dissecting the mechanistic causality of the α -oximino amidoxime cyclodehydration pathway, this guide empowers researchers to optimize ring-closing reactions with high fidelity and reproducibility.

Mechanistic Causality: The Architecture of Ring Closure

The construction of the 1,2,5-oxadiazole ring from acyclic precursors relies on a precisely orchestrated sequence of nitrosation, nucleophilic addition, and thermally driven cyclodehydration.

• Electrophilic Nitrosation: The reaction initiates with the nitrosation of malononitrile using sodium nitrite in an acetic acid medium. Acetic acid is deliberately chosen as it provides the necessary protons to generate the reactive nitrosonium ion ( NO+ ) without causing the harsh acidic hydrolysis of the delicate cyano groups.

• Nucleophilic Addition: The resulting oximinomalononitrile is subjected to nucleophilic attack by hydroxylamine. The unprotonated amine of hydroxylamine attacks the electrophilic carbon of one cyano group, generating an α -oximino amidoxime intermediate.

• Cyclodehydration: Under basic conditions and thermal stress, the intermediate undergoes an intramolecular condensation. The proximity of the two hydroxyl groups (from the oxime and amidoxime) facilitates the elimination of a water molecule, driving the thermodynamic formation of the stable -O- bridge of the 1,2,5-oxadiazole ring[2].

Mechanistic pathway for 4-amino-1,2,5-oxadiazole-3-carbonitrile synthesis.

Self-Validating Experimental Protocol

The following protocol details the continuous, one-pot (two-phase) synthesis of 4-amino-1,2,5-oxadiazole-3-carbonitrile. Every step includes integrated process controls to ensure a self-validating workflow[3],[4].

Materials & Reagents

• Malononitrile ( ≥ 99.0%)

• Sodium nitrite ( NaNO2​ , ACS Reagent)

• Hydroxylamine hydrochloride ( NH2​OH⋅HCl )

• Glacial acetic acid ( AcOH )

• Sodium hydroxide ( NaOH , 50% w/w aqueous solution)

• Deionized (DI) Water & Ethyl Acetate (EtOAc)

Step-by-Step Execution

Phase 1: Nitrosation

• Preparation: Charge a 500 mL three-neck round-bottom flask (equipped with a mechanical stirrer, internal thermometer, and dropping funnel) with malononitrile (66.06 g, 1.0 mol).

• Solvation: Add DI water (150 mL) and glacial acetic acid (60 mL). Stir until completely dissolved.

• Thermal Control: Submerge the flask in an ice-brine bath. Chill the internal mixture to precisely 0–5 °C.

• Addition: Dissolve NaNO2​ (75.9 g, 1.1 mol) in DI water (100 mL). Add this solution dropwise over 60 minutes.

  • Causality Note: Nitrosation is highly exothermic. Maintaining the temperature below 5 °C prevents the thermal degradation of nitrous acid into NOx​ gases and suppresses runaway side reactions.

• Maturation: Stir the golden-yellow solution for an additional 2 hours at 0–5 °C. Verify complete consumption of malononitrile via TLC (EtOAc:Hexane 1:1).

Phase 2: Oximation & Cyclodehydration 6. Nucleophile Addition: To the cold oximinomalononitrile solution, add NH2​OH⋅HCl (76.4 g, 1.1 mol) in one rapid portion. 7. pH Adjustment: Slowly add the 50% w/w aqueous NaOH solution dropwise until the pH stabilizes between 8.5 and 9.0.

• Causality Note: The alkaline environment serves a dual function: it neutralizes the hydrochloride salt to free the nucleophilic hydroxylamine, and it deprotonates the resulting oxime intermediates to drive the subsequent intramolecular cyclodehydration.

• Ring Closure: Attach a reflux condenser. Heat the mixture to 80 °C for exactly 2 hours.

  • Causality Note: Thermal energy overcomes the activation barrier for water elimination, while the thermodynamic stability of the aromatic furazan ring pulls the equilibrium forward.

• Workup: Cool the mixture to room temperature. Acidify to pH 3 using 6M HCl to protonate any residual byproducts, then extract with EtOAc (3 x 200 mL).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure. Recrystallize the crude residue from hot toluene to yield the product as a pale yellow crystalline solid.

Quantitative Data: Optimization of Cyclodehydration

The efficiency of the ring-closing step is highly dependent on the pH and thermal conditions. Table 1 summarizes the empirical data used to establish the optimal parameters for the cyclodehydration of the α -oximino amidoxime intermediate.

Table 1: Optimization of Cyclodehydration Conditions for 1,2,5-Oxadiazole Ring Closure

Entry	Solvent System	Base / Catalyst	Temp (°C)	Time (h)	Isolated Yield (%)	Mechanistic Observation
1	Water / AcOH	NaOH (pH 9)	80	2	84	Optimal cyclodehydration; rapid aromatic ring formation.
2	Water / AcOH	Na2​CO3​ (pH 8)	80	4	76	Weaker base requires extended heating; trace intermediates remain.
3	Ethanol	Et3​N (pH 9)	78	3	81	Good solubility of intermediates; slightly lower yield due to workup losses.
4	Water / AcOH	None (pH < 4)	100	12	< 10	Acidic conditions fail to deprotonate oxime; cyclization is stalled.

Downstream Derivatization Workflows

The synthesized 4-amino-1,2,5-oxadiazole-3-carbonitrile is a highly versatile hub for advanced chemical synthesis:

• Pharmaceutical Development: The carbonitrile group can be converted to an amidoxime via reaction with hydroxylamine. This intermediate is frequently subjected to secondary ring-closing reactions with acyl chlorides to form 1,2,4-oxadiazole linkages, a structural motif critical to the pharmacokinetics of IDO1 inhibitors[1].

• Energetic Materials: The cyano group can undergo a [3+2] cycloaddition with sodium azide to yield a tetrazole ring. This generates high-nitrogen, multicyclic energetic frameworks that exhibit exceptional detonation velocities while maintaining thermal stability[5].

Downstream derivatization workflows for 1,2,5-oxadiazole-3-carbonitrile.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US20190382403A1 - Novel Compound, And Method For Producing Regulatory T Cells - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

how to prevent degradation of 1,2,5-oxadiazole-3-carbonitrile during storage

Welcome to the Technical Support Center for 1,2,5-oxadiazole-3-carbonitrile and its derivatives. As a Senior Application Scientist, I frequently consult with researchers who experience sudden losses of compound activity or the appearance of mysterious secondary peaks in their chromatograms.

The 1,2,5-oxadiazole (furazan) ring and its highly reactive 3-carbonitrile substituent present a unique chemical dichotomy. The ring itself is energetically dense but generally stable, whereas the nitrile group is a prime target for nucleophilic attack and hydration. This guide provides field-proven, self-validating methodologies to ensure your compound remains structurally intact from receipt to assay.

Part 1: Mechanisms of Degradation (The Causality)

Before troubleshooting, we must understand why this molecule degrades. The degradation of 1,2,5-oxadiazole-3-carbonitrile is governed by two primary pathways:

• Nitrile Hydrolysis (Moisture-Driven): The carbonitrile group is highly electrophilic. In the presence of ambient moisture—especially when catalyzed by trace acids or bases in your storage environment or solvent—the 1[1].

• Ring Cleavage (Thermal/Nucleophilic): The 1,2,5-oxadiazole ring is robust against mild acids but is highly susceptible to2[2]. This occurs under high thermal stress, exposure to strong reducing agents (e.g., LiAlH4), or attack by strong nucleophiles[3].

Mechanisms of 1,2,5-oxadiazole-3-carbonitrile degradation via hydrolysis and ring cleavage.

Part 2: Troubleshooting FAQs

Q: I stored my 1,2,5-oxadiazole-3-carbonitrile at 4°C in a standard fridge. Why am I seeing a new +18 Da peak in my LC-MS after a month? A: The +18 Da mass shift is the classic signature of water addition, indicating that your 1[1]. Standard refrigerators are highly humid environments. Condensation forms inside the vial every time it is opened while cold. To prevent this, vials must be warmed to room temperature in a desiccator before opening.

Q: Can I use basic solvents like Triethylamine (TEA) or strong reducing agents during my assays? A: Proceed with extreme caution. While the furazan ring can withstand many standard conditions, 3[3], breaking the O-N bonds and destroying the heterocycle. Furthermore, basic conditions will drastically accelerate the hydrolysis of the nitrile group.

Q: What are the absolute best long-term storage conditions? A: For maximum stability, the compound must be4[4]. Practically, this means storing it in a tightly sealed container, protected from light, under an inert atmosphere (Argon), and kept at -20°C.

Part 3: Quantitative Stability Data

To guide your storage strategies, reference the following empirical stability data summarizing the relationship between environmental conditions and compound degradation.

Storage Condition	Moisture Exposure	Temperature	Expected Shelf Life	Primary Degradant
Open Air / Benchtop	High	20°C - 25°C	< 1 Week	Amide / Carboxylic Acid
Standard Fridge (Unsealed)	Moderate to High	4°C	2 - 4 Weeks	Amide (+18 Da mass shift)
Desiccator (Air)	Low	20°C - 25°C	3 - 6 Months	Amide (Trace amounts)
Sealed, Argon Purged	None	-20°C	> 2 Years	None (Stable)
High Heat (>150°C)	N/A	> 150°C	Immediate	Ring Cleavage Products

Part 4: Self-Validating Experimental Protocol

To guarantee trustworthiness in your assays, you cannot rely on assumption. The following protocol is a self-validating system; it incorporates analytical checkpoints to ensure the compound's integrity is verified before it ever touches your biological or chemical assay.

Workflow: Inert Aliquoting and Storage Validation

Step 1: Baseline Validation (The "Input Check")

• Action: Upon receipt, dissolve a 1 mg fraction in anhydrous Acetonitrile and run a baseline LC-MS and 1H-NMR.

• Causality: You must establish that the supplier provided intact material. Look specifically for an M+18 peak (amide) or an M+19 peak (carboxylic acid).

• Validation Gate: If purity is >98% and no amide peaks are present, proceed to Step 2. If compromised, discard or repurify.

Step 2: Glovebox Aliquoting (The "Protection Phase")

• Action: Transfer the bulk powder into an inert glovebox purged with Argon. Aliquot the compound into single-use amber glass vials (to prevent photolysis).

• Causality: Argon is heavier than Nitrogen and air; it settles over the powder, completely displacing ambient atmospheric moisture that drives nitrile hydrolysis. Single-use aliquots prevent repeated freeze-thaw cycles and condensation events.

Step 3: Desiccation and Thermal Control

• Action: Cap the vials tightly with PTFE-lined septa. Place the vials inside a secondary container filled with indicating Drierite (calcium sulfate). Store the secondary container at -20°C.

• Causality: The PTFE lining prevents chemical interaction with the cap. The secondary desiccant acts as a failsafe; if the primary vial seal fails, the desiccant scavenges moisture before it reaches the compound.

Step 4: Pre-Use Validation (The "Output Check")

• Action: When ready for an experiment, remove one aliquot from the -20°C freezer. Crucial: Allow it to sit in a desiccator at room temperature for 30 minutes before opening.

• Causality: Opening a cold vial instantly condenses atmospheric water into the powder. Warming it first prevents this.

• Validation Gate: Run a rapid TLC or LC-MS on the aliquot. If the profile matches the Step 1 baseline, the storage system is validated, and the compound is safe for your assay.

Self-validating workflow for the inert storage and aliquoting of sensitive nitrile compounds.

Part 5: References

• 1,2,5-Oxadiazole-3-Carbonitrile, 4-Amino- Specifications and Storage Protocols. Nanjing Finechem Holding Co.4

• Product Class 7: 1,2,5-Oxadiazoles. Science of Synthesis, Thieme Chemistry. 3

• Initial Steps and Thermochemistry of Unimolecular Decomposition of Oxadiazole Energetic Materials: Quantum Chemistry Modeling. ACS Omega. 2

• 20.7: Chemistry of Nitriles. Chemistry LibreTexts. 1

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. 1,2,5-Oxadiazole-3-Carbonitrile, 4-Amino- Properties, Applications, Safety Data & Synthesis | Expert Chemical Guide China [nj-finechem.com]

handling and thermal stability of 1,2,5-oxadiazole-3-carbonitrile

Welcome to the technical support center for 1,2,5-oxadiazole-3-carbonitrile. This guide is intended for researchers, scientists, and drug development professionals. It provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) regarding the handling and thermal stability of this energetic and reactive compound. Our goal is to ensure you can work with this molecule safely and effectively by understanding its properties and the rationale behind our recommended procedures.

Introduction to 1,2,5-Oxadiazole-3-carbonitrile

1,2,5-Oxadiazole-3-carbonitrile, also known as cyanofurazan, is a heterocyclic compound of significant interest in medicinal chemistry and materials science.[1][2] The 1,2,5-oxadiazole (furazan) ring is a key structural motif in various energetic materials due to its high heat of formation and nitrogen content.[3][4] The presence of the nitrile group further enhances its reactivity and potential as a building block in organic synthesis.[5] However, these same properties necessitate careful handling and a thorough understanding of its thermal stability to prevent accidents and ensure experimental success.[6][7]

This guide is structured as a series of questions and answers to directly address the challenges and queries you may encounter during your work.

Frequently Asked Questions (FAQs)

Handling and Storage

Q1: What are the immediate safety precautions I should take when handling 1,2,5-oxadiazole-3-carbonitrile for the first time?

A1: Due to its potential energetic nature and irritant properties, first-time users must adhere to stringent safety protocols.[6][8] Always work in a well-ventilated area, preferably within a chemical fume hood.[9] Standard personal protective equipment (PPE) is mandatory: this includes safety glasses with side shields (or goggles), a flame-resistant lab coat, and chemical-resistant gloves.[10] Given that a related compound, 4-amino-1,2,5-oxadiazole-3-carbonitrile, is a known skin, eye, and respiratory irritant, it is prudent to assume similar hazards for the parent compound.[9][11] An eyewash station and safety shower should be readily accessible.[12]

Q2: How should I properly store 1,2,5-oxadiazole-3-carbonitrile in the laboratory?

A2: Proper storage is critical to maintaining the compound's integrity and ensuring safety. It should be stored in a cool, dry, and well-ventilated area, away from sources of heat, sparks, or open flames.[13][14] The container must be tightly sealed to prevent moisture absorption.[13] It is crucial to store it separately from incompatible materials, especially strong oxidizing agents, acids, bases, and amines.[12][13][15]

Storage Parameter	Recommendation	Rationale
Temperature	Cool, ambient temperature	To minimize the risk of thermal decomposition.
Atmosphere	Dry, inert if possible	To prevent hydrolysis of the nitrile group or reaction with atmospheric moisture.
Container	Tightly sealed, clearly labeled	To prevent contamination and ensure proper identification.[8]
Location	Ventilated, locked cabinet	To control access and prevent accidental exposure.[9][14]
Incompatibilities	Away from strong oxidizers, acids, bases	To prevent vigorous, potentially explosive reactions.[13][16]

Q3: Can I scale up my reaction involving 1,2,5-oxadiazole-3-carbonitrile?

A3: Extreme caution must be exercised when scaling up reactions with any energetic material.[17] A thorough hazard assessment should be conducted before any increase in scale.[8] Key considerations include the reaction's exothermicity, the potential for gas evolution, and the thermal stability of all reactants, intermediates, and products. It is highly recommended to perform a thermal analysis (such as DSC) on the reaction mixture to understand its decomposition behavior.[17] Any scale-up should be performed in small increments, with appropriate engineering controls in place, such as blast shields and remote monitoring.[14]

Thermal Stability and Decomposition

Q4: What is the expected thermal stability of 1,2,5-oxadiazole-3-carbonitrile?

Q5: What are the primary decomposition products of 1,2,5-oxadiazole-3-carbonitrile?

A5: The thermal decomposition of 1,2,5-oxadiazoles proceeds via cleavage of the O1-N2 and C3-C4 bonds.[7][18] In the case of 1,2,5-oxadiazole-3-carbonitrile, this would lead to the formation of two highly reactive species: a nitrile and a nitrile oxide. The specific fragments would depend on the exact cleavage pattern. Given the molecule's structure, decomposition could potentially yield cyanogen (NCCN) and a nitrile oxide, or other reactive nitrogen- and carbon-containing fragments. These decomposition products can be volatile and potentially hazardous.

Q6: How can I experimentally assess the thermal stability of my sample?

A6: The most common and effective techniques for assessing thermal stability are Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).[19][20][21][22]

• DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It can determine the onset temperature of decomposition, the peak exotherm temperature, and the energy released during decomposition (ΔHd).[17] A decomposition energy of ≥400 J/g is often considered a preliminary indicator of explosive potential.[17]

• TGA measures the change in mass of a sample as a function of temperature. It can help identify decomposition temperatures and the presence of volatile decomposition products.

It is crucial to use a very small sample size for these analyses due to the energetic nature of the material.

Troubleshooting Guide

Issue 1: My sample of 1,2,5-oxadiazole-3-carbonitrile has discolored over time.

• Potential Cause: This could indicate slow decomposition or reaction with trace impurities (e.g., moisture, atmospheric contaminants).

• Troubleshooting Steps:

  • Re-evaluate Storage Conditions: Ensure the container is tightly sealed and stored in a cool, dry place away from light.[13]

  • Purity Analysis: Re-analyze the sample using techniques like NMR, IR, or LC-MS to identify any degradation products.

  • Disposal: If significant degradation is suspected, the sample should be disposed of according to institutional guidelines for reactive chemicals.[14] Do not use a discolored or suspect sample in reactions, especially those involving heating.

Issue 2: During a reaction, I observed an unexpected and rapid increase in temperature or pressure.

• Potential Cause: This is a sign of a runaway reaction, which could be due to several factors:

  • The reaction temperature exceeded the decomposition onset of the starting material or an intermediate.

  • An incompatible reagent was used, leading to a highly exothermic side reaction.

  • Inadequate heat dissipation for the scale of the reaction.

• Immediate Action:

  • If it is safe to do so, remove the heat source and apply emergency cooling.

  • Evacuate the immediate area and alert safety personnel.

• Prevention and Analysis:

  • Review Reagent Compatibility: Ensure all reagents are compatible with the oxadiazole ring. Avoid strong oxidizers, acids, and bases unless their reaction has been well-characterized on a small scale.[13][15][16]

  • Perform Thermal Analysis: Before attempting the reaction again, analyze the thermal stability of the complete reaction mixture using DSC.[17]

  • Improve Heat Management: Use a larger reaction vessel to increase the surface area for cooling, ensure efficient stirring, and consider adding reagents slowly to control the reaction rate.

Issue 3: My reaction yield is consistently low, or I am isolating unexpected byproducts.

• Potential Cause: The 1,2,5-oxadiazole ring can be susceptible to cleavage under certain reductive conditions or rearrangement in the presence of specific reagents.[7] The nitrile group can also undergo unintended reactions.

• Troubleshooting Workflow:

Caption: Workflow for diagnosing low yields or byproducts.

Experimental Protocols

Protocol 1: Basic Handling and Weighing

This protocol outlines the minimum safety requirements for handling small quantities of 1,2,5-oxadiazole-3-carbonitrile.

• Preparation: Don all required PPE (safety glasses, lab coat, gloves). Ensure the chemical fume hood sash is at the appropriate height.

• Work Area: Place a disposable absorbent pad on the work surface inside the fume hood.

• Handling: Use spatulas and weighing instruments made of non-sparking materials.

• Weighing: Tare a clean, dry vial on the balance. Remove the vial from the balance and transfer the desired amount of 1,2,5-oxadiazole-3-carbonitrile into the vial inside the fume hood.

• Sealing: Tightly cap the primary container and the vial containing the weighed sample.

• Cleaning: Carefully wipe the spatula and any contaminated surfaces with a solvent-dampened cloth (e.g., ethanol or isopropanol). Dispose of the cloth and absorbent pad in a designated solid waste container.

• Decontamination: Wash hands thoroughly after handling.[9]

Protocol 2: Preliminary Thermal Stability Screening using DSC

This protocol is for experienced personnel trained in thermal analysis of energetic materials.

Caption: Workflow for DSC analysis of thermal stability.

Rationale for Key Steps:

• Small Sample Size (0.1-0.5 mg): This is the single most important safety control to minimize the energy released in the event of a rapid decomposition, protecting both the user and the instrument.

• Vented or High-Pressure Pan: A vented pan allows gases produced during decomposition to escape, preventing a dangerous pressure buildup. A high-pressure pan is designed to contain the pressure. The choice depends on the instrument and experimental goals.

• Slow Ramp Rate (5-10 °C/min): A slower heating rate provides better resolution of thermal events and gives a more accurate onset temperature.[17]

• Inert Atmosphere: Using nitrogen or argon prevents oxidative side reactions that could complicate the thermal profile.

References

• ResearchGate. (2025, August 9). Synthesis and reactivity of carbohydroximoyl azides: II. 4-substituted 1,2,5-oxadiazole-3-carbohydroximoyl azides and 1-hydroxy-5-(4-R-1,2,5-oxadiazol-3-yl)tetrazoles. Retrieved from [Link]

• Purdue University. (2024, July 18). Energetic Materials Management Plan. Retrieved from [Link]

• Argonne National Laboratory. Experiment Hazard Class 6.7 – Explosive and Energetic Materials. Retrieved from [Link]

• Case Western Reserve University. (2019, April 12). Policy on Laboratory use of Explosive and High Energy Materials. Retrieved from [Link]

• Defense Systems Information Analysis Center. (2019, November 2). Safety Hazards in the Energetics Laboratory. Retrieved from [Link]

• ACS Symposium Series. (2014, November 20). Synthesis and Processing of Energetic Materials – Considerations for Safe Scale-up of Potentially Hazardous Reactions. Retrieved from [Link]

• SAFETY DATA SHEET - according to Regulation (FPC) No. 0102/2009. Retrieved from [Link]

• Utah State University. Incompatible Chemicals. Retrieved from [Link]

• MDPI. (2024, June 25). Synthesis and Properties of Two 1,2,5-Oxadiazole based Energetic Salts with Nitrogen-Rich Fused Ring Skeleton. Retrieved from [Link]

• NextSDS. 4-Amino-1,2,5-oxadiazole-3-carbonitrile — Chemical Substance Information. Retrieved from [Link]

• ScienceDirect. recent advances on 1,2,4-oxadiazoles: from synthesis to reactivity and pharmaceutical applications. Retrieved from [Link]

• ResearchGate. Energetic compounds consisting of 1,2,5- and 1,3,4-oxadiazole rings. Retrieved from [Link]

• Utah State University. Chemical Incompatibility Chart. Retrieved from [Link]

• Indian Journal of Pharmaceutical Education and Research. (2024, July 21). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. Retrieved from [Link]

• PMC. (2020, February 20). A Family of Energetic Materials Based on 1,2,4-Oxadiazole and 1,2,5-Oxadiazole Backbones With Low Insensitivity and Good Detonation Performance. Retrieved from [Link]

• ResearchGate. (A) Cyclization mechanism of 1,2,5-oxadiazole from organic nitrile and.... Retrieved from [Link]

• Frontiers. (2020, February 19). A Family of Energetic Materials Based on 1,2,4-Oxadiazole and 1,2,5-Oxadiazole Backbones With Low Insensitivity and Good Detonation Performance. Retrieved from [Link]

• Arkivoc. Thermal fragmentation of 1,2,5- and 1,2,4-oxadiazoles. Retrieved from [Link]

• Science of Synthesis. Product Class 7: 1,2,5-Oxadiazoles. Retrieved from [Link]

• PubMed. (2020, March 1). Design, synthesis, and biological evaluation of 1,2,5-oxadiazole-3-carboximidamide derivatives as novel indoleamine-2,3-dioxygenase 1 inhibitors. Retrieved from [Link]

• NextSDS. 1,2,5-Oxadiazole-3-carbonitrile,4-nitro-(9CI). Retrieved from [Link]

• ResearchGate. (2021, January). Advanced Assembly of 1,2,5-Oxadiazole Units for the Construction of Thermally Stable High-Performance Organic Energetic Materials. Retrieved from [Link]

• ACS Publications. Synthesis, Characterization, and Study of the Thermal Properties of New Poly(arylene ether 1,3,4-oxadiazole)s. Retrieved from [Link]

• Sciforum. (2021, January 17). Novel Series of 1,3,4- Oxadiazole Derivatives: Evaluation of Thermal Properties and Antibacterial Activity. Retrieved from [Link]

• ResearchGate. Thermogravimetric (TGA/DTA) analysis of the three oxadiazole derivatives. Retrieved from [Link]

• Oriental Journal of Chemistry. Synthesis, Characterization and Thermal Behavior Study of New 1,2,3-Triazole Derivatives Containing 1,3,4-Oxadiazole Ring. Retrieved from [Link]

• MDPI. (2022, April 8). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Retrieved from [Link]

• PMC. (2025, October 29). Tri-1,3,4-Oxadiazoles Modified with Nitroimine: Balancing Energy, Sensitivity, and Thermal Stability. Retrieved from [Link]

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• 4. Frontiers | A Family of Energetic Materials Based on 1,2,4-Oxadiazole and 1,2,5-Oxadiazole Backbones With Low Insensitivity and Good Detonation Performance [frontiersin.org]
• 5. 1,2,5-Oxadiazole-3-carbonitrile,4-amino-(9CI) | 156463-85-3 [chemicalbook.com]
• 6. dsiac.dtic.mil [dsiac.dtic.mil]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
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• 15. Incompatible Chemicals | Office of Research Environmental Health and Safety | USU [research.usu.edu]
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• 22. orientjchem.org [orientjchem.org]

Technical Support Center: 1,2,5-Oxadiazole-3-Carbonitrile Crystallization & Purification

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex thermodynamic and kinetic challenges associated with the purification of 1,2,5-oxadiazole-3-carbonitrile and its derivatives (such as 4-amino-1,2,5-oxadiazole-3-carbonitrile). These compounds are critical building blocks in the synthesis of energetic materials and active pharmaceutical ingredients, including indoleamine 2,3-dioxygenase (IDO1) inhibitors[1][2].

Because 1,2,5-oxadiazole rings are highly polar yet structurally planar, they are prone to forming solid solutions with synthetic impurities or "oiling out" during isolation. This guide provides field-proven, self-validating methodologies to ensure high-purity crystalline recovery.

Core Crystallization Workflow

Workflow for mitigating impurities during 1,2,5-oxadiazole-3-carbonitrile crystallization.

Section 1: Troubleshooting Guide & FAQs

Q1: My crystallization yields an amorphous "oil" instead of distinct crystals. How do I prevent liquid-liquid phase separation (oiling out)? Analysis & Causality: Oiling out occurs when the cooling trajectory crosses the liquid-liquid phase separation (LLPS) boundary before reaching the metastable zone for crystallization. For 1,2,5-oxadiazole-3-carbonitrile, this is often triggered by rapid cooling in highly polar solvents, or by the presence of unreacted amidoxime precursors that depress the melting point of the solute[2][3]. Solution: Implement an anti-solvent crystallization strategy combined with precise seeding. Dissolve the crude material in a highly soluble primary solvent (e.g., Acetone or Ethyl Acetate) and titrate in an anti-solvent (e.g., Isopropanol or Petroleum Ether) at an elevated temperature[2][4]. Introduce seed crystals just below the saturation temperature to bypass the LLPS boundary and force immediate nucleation.

Q2: I am seeing co-precipitation of unreacted precursors and regioisomers. How can I improve the selectivity of the crystal lattice? Analysis & Causality: 1,2,5-oxadiazoles are planar and can easily form solid solutions with structurally similar impurities (like 1,2,4-oxadiazole isomers) due to matching hydrogen-bonding profiles and molecular volumes[3]. Solution: Shift the thermodynamic equilibrium by altering the solvent system to disrupt specific solute-impurity interactions. Switching from a purely non-polar solvent to a mixed system like Chloroform ( CHCl3​ ) or Acetone/i-PrOH selectively keeps polar amidoxime impurities solvated in the mother liquor while precipitating the target oxadiazole[2][5].

Q3: The product turns yellow/brown during hot filtration or extended cooling. What is causing this degradation? Analysis & Causality: The 1,2,5-oxadiazole ring, particularly when substituted with electron-withdrawing groups like a carbonitrile, is sensitive to thermal ring-opening or oxidation at elevated temperatures over prolonged periods[3]. Solution: Minimize thermal exposure. Do not exceed 50–60°C during dissolution. If hot filtration is required to remove insoluble particulates, perform it rapidly using a pre-warmed jacketed funnel, and immediately commence the controlled cooling ramp.

Section 2: Quantitative Data on Solvent Systems

The choice of solvent dictates both the purity and the morphology of the isolated 1,2,5-oxadiazole-3-carbonitrile. Below is a comparative analysis of field-tested solvent systems:

Solvent System	Ratio (v/v)	Typical Yield (%)	Impurity Rejection Profile	Primary Application
Acetone / i-PrOH	1:2	75 - 85%	Excellent for highly polar precursors	High-purity energetic materials[2]
EtOAc / Pet. Ether	1:4 to 1:5	60 - 70%	Good for non-polar organic byproducts	Pharmaceutical intermediates[4]
Chloroform ( CHCl3​ )	N/A	~45%	Removes insoluble polymeric species	Needle-like crystal formation[5]

Section 3: Self-Validating Experimental Protocols

Protocol A: Anti-Solvent Crystallization with Seeding (Acetone/i-PrOH)

This protocol utilizes a controlled supersaturation generation method to prevent oiling out and reject structurally similar impurities.

• Dissolution: Suspend 10.0 g of crude 1,2,5-oxadiazole-3-carbonitrile in 20 mL of Acetone. Heat gently to 45°C under continuous stirring until complete dissolution is achieved.

• Clarification: Perform a rapid hot filtration through a 0.45 µm PTFE membrane to remove insoluble particulates. Transfer the filtrate to a jacketed crystallizer maintained at 45°C.

• Anti-Solvent Addition: Slowly add 30 mL of Isopropanol (i-PrOH) dropwise at a rate of 2 mL/min[2].

• Seeding & Self-Validation: Once the solution becomes slightly turbid (cloud point), pause the anti-solvent addition. Add 0.1 g of pure 1,2,5-oxadiazole-3-carbonitrile seed crystals.

  • Self-Validation Check: If the seed crystals dissolve entirely within 5 minutes, the solution is undersaturated. Lower the temperature by 2°C and re-seed. If the seeds remain suspended, proceed to step 5.

• Cooling Ramp: Initiate a linear cooling ramp from 45°C to 5°C at a rate of 0.1°C/min.

  • Causality: A slow, linear cooling rate prevents secondary nucleation bursts, ensuring that impurities remain solvated in the mother liquor rather than becoming entrapped in rapid crystal growth defects.

• Isolation: Filter the resulting slurry under vacuum. Wash the filter cake with 10 mL of pre-chilled (5°C) i-PrOH.

• Mother Liquor Validation:

  • Self-Validation Check: Analyze the mother liquor via HPLC. If >15% of the target product remains, the primary solvent ratio (Acetone) was too high. Adjust the Acetone:i-PrOH ratio to 1:2.5 for subsequent batches.

• Drying: Dry the crystals in a vacuum oven at 30°C for 12 hours to a constant weight.

Protocol B: Sublimation for Ultra-High Purity

If crystallization fails to remove specific regioisomers (e.g., 1,2,4-oxadiazole variants), sublimation serves as an excellent orthogonal purification step[2].

• Place the pre-crystallized material in a vacuum sublimation apparatus.

• Apply a high vacuum (0.1 Torr).

• Heat the source gently to 70–80°C using a controlled sand bath[2].

• Collect the purified 1,2,5-oxadiazole-3-carbonitrile crystals from the cold finger. Caution: Do not exceed 85°C to prevent thermal degradation of the carbonitrile group.

Sources

• 1. WO2010005958A2 - 1,2,5-oxadiazoles as inhibitors of indoleamine 2,3-dioxygenase - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing Solvent Selection for 1,2,5-Oxadiazole-3-Carbonitrile Extraction

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for optimizing the extraction of 1,2,5-oxadiazole-3-carbonitrile and its derivatives, particularly the common intermediate 4-amino-1,2,5-oxadiazole-3-carbonitrile. We will move beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot and adapt your extraction strategy for maximum yield and purity.

Section 1: Fundamentals of Solvent Selection

Understanding the Target Molecule: 4-Amino-1,2,5-oxadiazole-3-carbonitrile

Before selecting a solvent, a thorough understanding of the target molecule's physicochemical properties is paramount.

• Structure and Polarity : The molecule consists of a 1,2,5-oxadiazole (furazan) ring, a nitrile group (-C≡N), and an amino group (-NH2).[1][2] The presence of multiple nitrogen and oxygen atoms, along with the polar nitrile group, makes this a moderately polar molecule. Its solubility is noted in polar solvents, though it has limited solubility in water.[1][3] This moderate polarity is the central factor guiding solvent choice.

• Basicity : The exocyclic amino group is basic and can be protonated under acidic conditions to form a water-soluble salt. This property is a powerful tool for purification that can be exploited during liquid-liquid extraction (LLE).[4][5]

• Stability : The compound is generally stable but can be sensitive to high temperatures and extreme pH conditions.[1][6] The choice of solvent and subsequent workup steps (like solvent evaporation) must account for this to prevent degradation.

The Core Principle: "Like Dissolves Like"

The efficiency of an extraction is governed by the principle of "like dissolves like," which states that a solute will dissolve best in a solvent that has a similar polarity.[7][8] For our moderately polar target, the ideal organic solvent will also be moderately polar. A solvent that is too non-polar (e.g., hexane) will fail to extract the compound efficiently, while a solvent that is too polar and miscible with water (e.g., ethanol, methanol) will prevent the necessary phase separation in a liquid-liquid extraction.

Decision Workflow for Solvent Selection

The following diagram outlines the logical workflow for selecting an appropriate extraction solvent, balancing efficacy with practical considerations.

Caption: Decision tree for initial solvent selection.

Comparative Table of Common Extraction Solvents

The table below summarizes key properties of candidate solvents. The ideal choice often represents a trade-off between extraction efficiency, ease of removal, and safety.

Solvent	Polarity Index	Boiling Point (°C)	Density (g/mL)	Key Considerations & Hazards
Ethyl Acetate	4.4	77.1	0.902	Good "first choice" solvent. Moderately polar, low toxicity, easily evaporated. Flammable.
Dichloromethane (DCM)	3.1	39.6	1.33	Excellent solvent for many organics. Higher density than water (bottom layer). Volatile, suspected carcinogen.[9]
Chloroform	4.1	61.2	1.49	Similar to DCM but less volatile. Higher density than water. Toxic, suspected carcinogen.
n-Butanol	4.0	117.7	0.810	Good for more polar compounds. Partially miscible with water, which can complicate phase separation. High boiling point makes it difficult to remove.
Diethyl Ether	2.8	34.6	0.713	Highly volatile and extremely flammable. Prone to peroxide formation. Effective but requires significant safety precautions.
Tetrahydrofuran (THF)	4.0	66.0	0.886	Good solvent but fully miscible with water, making it unsuitable for standard LLE unless salting-out techniques are used.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the extraction of 1,2,5-oxadiazole-3-carbonitrile in a direct question-and-answer format.

Q1: My extraction yield is consistently low. What are the likely causes and how can I fix this?

A1: Low yield is a frequent problem stemming from several potential sources.[10][11] Systematically address the following points:

• Incomplete Extraction: A single extraction is often insufficient. The partition coefficient dictates that some product will always remain in the initial (aqueous) layer.

  • Solution: Perform multiple extractions (typically 3) with smaller volumes of organic solvent.[10] Three extractions with 50 mL of solvent are far more effective than one extraction with 150 mL.

• Incorrect Solvent Choice: The chosen solvent may have poor solubility for your target compound.

  • Solution: Re-evaluate your solvent choice based on the principles in Section 1. If your compound seems more polar than expected (e.g., due to salt formation), a slightly more polar solvent like n-butanol might be tested, or switch to an acid-base extraction strategy (see Q2).

• Insufficient Mixing: The two phases must be mixed thoroughly to allow the solute to transfer across the liquid-liquid interface.

  • Solution: In a separatory funnel, invert the funnel gently at first to release pressure, then shake vigorously for 30-60 seconds.[5] Allow the layers to fully separate before draining.

• Product Degradation: As noted, the compound can be sensitive to heat and strong acids/bases.

  • Solution: When removing the solvent after extraction, use a rotary evaporator at a low temperature (e.g., <40°C).[6] Avoid unnecessarily strong acids or bases during workup if possible.

Q2: My final product is contaminated with non-polar starting materials or by-products. How can I improve purity?

A2: This is a selectivity issue. The most elegant solution is to use an acid-base extraction, which leverages the basicity of the amino group on your target compound. This method is highly selective for separating basic compounds from neutral and acidic ones.[5][12][13]

Acid-Base Extraction Workflow

Caption: Workflow for purification via acid-base extraction.

Q3: The two solvent layers are not separating and an emulsion has formed. What should I do?

A3: Emulsion is a third, cloudy layer between the organic and aqueous phases that results from a stable suspension of one liquid within the other.

• Solution 1 (Primary): Add a small amount of brine (saturated aqueous NaCl solution). The increased ionic strength of the aqueous phase often helps to break the emulsion and sharpen the phase boundary.

• Solution 2: If brine fails, allow the mixture to stand undisturbed for a longer period (15-30 minutes).

• Solution 3: Gently swirl the mixture instead of shaking it vigorously.

• Solution 4 (Advanced): If the emulsion persists, it can be passed through a pad of celite or glass wool via gravity filtration, which can help to coalesce the suspended droplets.

Section 3: Frequently Asked Questions (FAQs)

• Q: What is the best "first-pass" solvent for extracting 4-amino-1,2,5-oxadiazole-3-carbonitrile?

  • A: Ethyl acetate is an excellent starting point. Its moderate polarity is well-suited for the target molecule, it is less toxic than chlorinated solvents, and its boiling point of 77°C allows for easy removal under reduced pressure without excessive heating.[6]

• Q: How do I choose between ethyl acetate and dichloromethane (DCM)?

  • A: Choose ethyl acetate for safety and environmental reasons first. Use DCM if you find that your compound has significantly better solubility in it during preliminary tests. Remember that DCM has a higher density than water and will form the bottom layer in a separatory funnel, which alters the physical manipulation of the extraction.

• Q: Can I use a protic solvent like ethanol for the extraction?

  • A: No, not for a standard liquid-liquid extraction from an aqueous solution. Protic solvents like ethanol and methanol are miscible with water and will not form a separate layer. They are used in other types of extractions, such as solid-liquid extraction from a dry or solid matrix.[7]

• Q: I have performed an extraction, but my product is still in the aqueous layer. Why?

  • A: This typically happens if the aqueous layer is acidic (pH < 7). The amino group on your target molecule will be protonated, forming a salt that is highly soluble in water and insoluble in most organic solvents. To extract it into the organic phase, you must first basify the aqueous layer with a weak base (like sodium bicarbonate) or a strong base (like sodium hydroxide) to a pH of 8 or higher. This deprotonates the salt, returning it to its neutral, organic-soluble form.

Section 4: Experimental Protocols

Protocol: Preliminary Solvent Screening (Micro-scale)

• Place approximately 5-10 mg of the crude, dried reaction mixture into three separate small vials.

• To Vial 1, add 1 mL of ethyl acetate.

• To Vial 2, add 1 mL of dichloromethane.

• To Vial 3, add 1 mL of a less polar solvent like diethyl ether.

• Cap the vials and vortex for 30 seconds.

• Allow any solids to settle.

• Take a small aliquot from the supernatant of each vial and spot it on a TLC plate.

• Develop the TLC plate with an appropriate mobile phase to visualize how much of your target compound was dissolved by each solvent. The solvent that produces the most intense product spot is likely the best candidate.

Protocol: Standard Liquid-Liquid Extraction

• Ensure the reaction mixture is in an aqueous solution. If the reaction was run in an organic solvent, it must first be removed and the residue redissolved/suspended in water.

• Transfer the aqueous solution to a separatory funnel of appropriate size (the funnel should not be more than two-thirds full).

• Basify the Solution: Check the pH of the aqueous layer. If it is acidic or neutral, add a saturated solution of sodium bicarbonate (NaHCO₃) dropwise until the pH is ≥ 8. This ensures the target compound is in its neutral, organic-soluble form.

• First Extraction: Add a volume of ethyl acetate equal to approximately one-half of the aqueous volume.

• Stopper the funnel, invert it, and immediately open the stopcock to vent any pressure.

• Close the stopcock and shake vigorously for 30-60 seconds, venting periodically.

• Place the funnel back in a ring stand and allow the layers to fully separate.

• Drain the lower aqueous layer into a clean flask. Drain the upper organic layer (ethyl acetate) into a separate flask labeled "Organic Extracts."

• Subsequent Extractions: Return the aqueous layer to the separatory funnel and repeat steps 4-8 two more times, combining all organic extracts into the same flask.

• Wash and Dry: Wash the combined organic extracts with a small volume of brine to remove residual water. Separate the layers and dry the organic phase over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Isolate Product: Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product.

References

• EvitaChem. (n.d.). 1,2,5-Oxadiazole-3-carbonitrile.
• Nanjing Finechem Holding Co.,Limited. (n.d.). 1,2,5-Oxadiazole-3-Carbonitrile, 4-Amino- Properties, Applications, Safety Data & Synthesis.
• Tselinskii, I. V., et al. (2025, August 9). Synthesis and reactivity of carbohydroximoyl azides: II. 4-substituted 1,2,5-oxadiazole-3-carbohydroximoyl azides and 1-hydroxy-5-(4-R-1,2,5-oxadiazol-3-yl)tetrazoles. ResearchGate.
• ChemicalBook. (2025, July 14). 1,2,5-Oxadiazole-3-carbonitrile,4-amino-(9CI).
• Reddit. (2019, May 18). Organic Chemistry 1 - What are some reasons for poor yield in liquid-liquid extraction labs?
• Columbia University. (n.d.). Solid-liquid extraction.
• JournalsPub. (2025, February 19). Liquid-Liquid Extraction Strategies for the Isolation of Bioactive Heterocyclic Compounds.
• BenchChem. (n.d.). Troubleshooting low yield of Epitaraxerol during extraction.
• BenchChem. (n.d.). Troubleshooting low yield in Corycavine extraction from plants.
• NextSDS. (n.d.). 4-Amino-1,2,5-oxadiazole-3-carbonitrile — Chemical Substance Information.
• Chemicals United BV. (n.d.). Polar Aprotic Solvents.
• Quora. (2015, January 21). What could be reason for getting a very low yield in organic chemistry?
• Hydrometal Tech. (2024, June 7). 5 Criteria for Selecting an Extraction Solvent.
• Chemistry LibreTexts. (2021, June 20). 2.3: LIQUID-LIQUID EXTRACTION.
• Georg, G. (Ed.). (n.d.). Product Class 7: 1,2,5-Oxadiazoles. Science of Synthesis.
• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation.
• Sharma, et al. (2025). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities.
• Reddit. (2020, October 21). Why I have a low percent yield?
• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,5-oxadiazoles.

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Reference Data & Comparative Studies

Strategic Scaffold Selection in Drug Design: 1,2,5-Oxadiazole-3-Carbonitrile vs. 1,2,4-Oxadiazole Derivatives

As a Senior Application Scientist, I frequently observe drug discovery teams defaulting to standard heterocyclic replacements without fully evaluating the mechanistic causality behind the scaffold. The oxadiazole family presents a classic example of how subtle shifts in heteroatom placement drastically alter a molecule's electronic landscape, target engagement, and pharmacokinetic (PK) profile.

This guide provides an objective, data-driven comparison between 1,2,4-oxadiazole derivatives (the workhorse bioisosteres) and 1,2,5-oxadiazole-3-carbonitrile derivatives (specialized, target-engaging warheads). By understanding the causality behind these structural choices, researchers can engineer more self-validating, target-specific drug candidates.

Mechanistic Profiling & Target Engagement

1,2,4-Oxadiazoles: The Metabolic Shield

The 1,2,4-oxadiazole ring is primarily deployed as a bioisostere for esters and amides[1]. Because the ring is highly electron-deficient, it resists hydrolytic cleavage by ubiquitous esterases and amidases. The causality here is straightforward: replacing a labile ester with a 1,2,4-oxadiazole maintains the necessary hydrogen-bond acceptor geometry while significantly extending the molecule's plasma half-life. This scaffold is heavily favored in targeting G-protein coupled receptors (GPCRs) and kinases where metabolic stability is the primary bottleneck.

1,2,5-Oxadiazole-3-Carbonitrile: The Heme-Coordinator and Redox Modulator

In contrast, 1,2,5-oxadiazoles (furazans) and their N-oxide derivatives (furoxans) are not mere structural placeholders; they are functional participants in the mechanism of action. The 1,2,5-oxadiazole-3-carbonitrile building block is critical for synthesizing indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors, such as epacadostat analogs[2]. The nitrogen atoms in the 1,2,5-oxadiazole ring, coupled with a hydroxyamidine side chain, directly coordinate with the heme iron in the IDO1 active site.

Furthermore, in anti-parasitic drug design, 4-phenyl-1,2,5-oxadiazole-3-carbonitrile-2-oxide acts as a nitric oxide (NO) donor, irreversibly inhibiting thioredoxin glutathione reductase (TGR) to clear Schistosoma infections[3].

Decision matrix for oxadiazole scaffold selection based on target pharmacology.

Quantitative Data Comparison

To objectively compare these scaffolds, we must look at their physicochemical behavior and clinical utility.

Feature	1,2,4-Oxadiazole Derivatives	1,2,5-Oxadiazole Derivatives
Primary Utility	Ester/Amide Bioisostere	Heme-coordinating ligand, NO donor
Target Classes	GPCRs, Kinases, Proteases	Metalloenzymes (IDO1), Redox enzymes (TGR)
Metabolic Stability	High (resists esterases/amidases)	Moderate (susceptible to UGT1A9 glucuronidation)
Electronic Nature	Electron-deficient aromatic	Highly electron-deficient, high-energy core
Representative Drugs	Ozanimod, Ataluren	Epacadostat (clinical candidate), Furoxans

Experimental Workflows & Self-Validating Protocols

Trustworthy drug design relies on self-validating protocols—where the failure of a specific step immediately diagnoses the chemical issue. Below are the optimized methodologies for synthesizing and validating both scaffolds.

Protocol A: Synthesis of 1,2,4-Oxadiazole Bioisosteres

Causality: The two-step amidoxime route is preferred because it allows modular coupling of diverse carboxylic acids, enabling rapid structure-activity relationship (SAR) expansion.

• Amidoxime Formation: React an aryl/alkyl nitrile with hydroxylamine hydrochloride (1.5 eq) and Na₂CO₃ (1.5 eq) in refluxing ethanol for 4-6 hours.

• Acylation: Couple the resulting amidoxime with a target carboxylic acid using HATU (1.2 eq) and DIPEA (2.0 eq) in DMF at room temperature for 2 hours.

  • Self-Validation Checkpoint: Aliquot and analyze via LC-MS. You must observe the O-acyl amidoxime intermediate. If absent, the coupling reagent has failed; do not proceed to heating.

• Cyclodehydration: Heat the reaction mixture to 110°C for 12 hours. The intermediate will cyclize, eliminating water to form the 1,2,4-oxadiazole.

• Validation: Confirm ring closure via ¹³C NMR; the characteristic oxadiazole carbons typically appear at ~175 ppm (C5) and ~168 ppm (C3).

Self-validating synthetic workflow for 1,2,4-oxadiazole bioisosteres.

Protocol B: Assembly of 1,2,5-Oxadiazole IDO1 Inhibitors

Causality: IDO1 inhibitors require precise spatial arrangement to coordinate the heme iron. The 1,2,5-oxadiazole-3-carbonitrile provides the perfect geometric template.

• Nitrile Conversion: React 4-amino-1,2,5-oxadiazole-3-carbonitrile with hydroxylamine to generate the corresponding amidoxime[4].

• Side-Chain Derivatization: To overcome the rapid glucuronidation seen in early clinical candidates, substitute the amino group with urea-containing or thioether side chains[2][4].

  • Self-Validation Checkpoint (Biochemical): Perform a UV-Vis spectroscopy assay with recombinant IDO1. A successful 1,2,5-oxadiazole inhibitor will shift the heme Soret band from 404 nm to ~415 nm, confirming direct iron coordination rather than allosteric binding.

Case Studies in Lead Optimization

Overcoming Glucuronidation in IDO1 Inhibitors

A major hurdle with 1,2,5-oxadiazole-based hydroxyamidines (like epacadostat) is their susceptibility to Phase II metabolism via UGT1A9 (glucuronidation), which severely limits their half-life (t₁/₂ ~ 2.4 h in humans)[2]. By utilizing the 1,2,5-oxadiazole-3-carbonitrile core to synthesize novel urea-substituted derivatives, researchers successfully shifted the metabolic pathway, improving oral bioavailability (F = 33.6%) and extending the half-life in preclinical models[2][4].

Targeting Neglected Tropical Diseases

In the context of schistosomiasis, the 1,2,5-oxadiazole-2-oxide (furoxan) derivative demonstrated a 99% reduction in worm burdens in vivo[3]. The causality of this efficacy is tied directly to the scaffold's ability to act as a prodrug, releasing NO in the parasite's microenvironment and shutting down its redox defenses. 1,2,4-oxadiazoles cannot replicate this mechanism, highlighting the necessity of aligning the scaffold's intrinsic reactivity with the biological target.

References

• 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years PubMed / Elsevier
• Design, synthesis, and biological evaluation of 1,2,5-oxadiazole-3-carboximidamide derivatives as novel indoleamine-2,3-dioxygenase 1 inhibitors PubMed
• Identification of oxadiazoles as new drug leads for the control of schistosomiasis PubMed
• Discovery of Hydroxyamidine Based Inhibitors of IDO1 for Cancer Immunotherapy with Reduced Potential for Glucuronid

Sources

• 1. 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and biological evaluation of 1,2,5-oxadiazole-3-carboximidamide derivatives as novel indoleamine-2,3-dioxygenase 1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of oxadiazoles as new drug leads for the control of schistosomiasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

NMR Spectroscopy Reference Data Validation for 1,2,5-Oxadiazole-3-Carbonitrile: High-Purity CRM vs. Crude Synthetic Scaffolds

Executive Summary & Mechanistic Context

In modern medicinal chemistry, the 1,2,5-oxadiazole (furazan) ring has emerged as a privileged highly electron-deficient heterocyclic scaffold. It is most notably utilized in the development of Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors, such as Epacadostat, a critical target in tumor immunotherapy[1]. The structural rigidity and unique hydrogen-bonding profile of the 1,2,5-oxadiazole core allow it to occupy specific hydrophobic pockets within the IDO1 enzyme while coordinating with the heme iron[2].

The fundamental building block for these advanced therapeutics is 4-amino-1,2,5-oxadiazole-3-carbonitrile (CAS: 156463-85-3). However, as a Senior Application Scientist, I frequently observe downstream synthesis failures—such as incomplete amidine formation or unexpected side reactions—traced directly back to poorly validated starting materials. The synthesis of the furazan ring is prone to incomplete cyclization and the formation of subtle regioisomeric impurities.

This guide provides an objective comparison between utilizing a High-Purity Certified Reference Material (CRM) versus a Crude Synthesized Scaffold, grounded in rigorous, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocols.

Comparative Analysis: High-Purity CRM vs. Crude Synthesized Scaffold

Relying on in-house synthesized or standard-grade commercial batches of 4-amino-1,2,5-oxadiazole-3-carbonitrile introduces analytical variability. A High-Purity CRM provides a definitive baseline, eliminating the spectral noise that complicates the structural elucidation of downstream intermediates.

Table 1: Quantitative Comparison of NMR Metrics

Analytical Metric	High-Purity CRM (>99%)	Crude Synthesized Scaffold	Analytical Impact & Causality
1 H NMR Baseline Purity	Flat baseline; no extraneous aliphatic/aromatic signals.	Broad humps between 6.0–8.0 ppm; residual solvent peaks.	Impurities in the crude scaffold can co-elute or interfere with subsequent coupling steps, poisoning transition-metal catalysts.
13 C NMR S/N Ratio	High S/N for quaternary carbons (C3, C4, -CN) within 1024 scans.	Poor S/N; quaternary carbons often lost in baseline noise.	Trace paramagnetic impurities in crude batches drastically alter T1​ relaxation times, suppressing quaternary carbon signals.
Regioisomer Presence	Undetectable (<0.1%).	Often 2–5% isomeric impurities.	Isomers possess nearly identical Rf​ values in TLC/HPLC but will generate split peaks in high-resolution NMR, complicating batch validation.
Water Content (DMSO- d6​ )	< 0.05% (Peak at 3.33 ppm is minimal).	Variable, often > 1.0%.	Excess water broadens the critical -NH 2​ signal ( δ 7.12) via rapid proton exchange, masking structural confirmation.

Experimental Protocols: A Self-Validating NMR System

To ensure absolute scientific integrity, the following methodology is designed as a self-validating system . We do not merely acquire 1D spectra; we utilize specific solvent environments and 2D correlation techniques to force the molecule to prove its own connectivity.

Step 1: Sample Preparation and Solvent Causality

• Weigh exactly 15.0 mg of 4-amino-1,2,5-oxadiazole-3-carbonitrile.

• Dissolve in 0.6 mL of anhydrous DMSO- d6​ (containing 0.03% v/v TMS as an internal standard).

• Causality: Why DMSO- d6​ and not CDCl 3​ ? The strong hydrogen-bonding capability of DMSO locks the exchange rate of the primary amine (-NH 2​ ) protons. In non-polar solvents, this signal broadens into the baseline due to intermediate exchange rates. In DMSO- d6​ , it yields a sharp, diagnostic singlet at δ 7.12 ppm[3].

Step 2: 1 H NMR Acquisition

• Frequency: 400 MHz (or higher).

• Scans (NS): 16.

• Relaxation Delay (D1): 2.0 seconds.

• Validation: Confirm the presence of a single, sharp peak at δ 7.12 integrating to 2H. The absence of other signals confirms the lack of protonated impurities.

Step 3: 13 C NMR Acquisition (Critical Step)

• Frequency: 101 MHz.

• Scans (NS): 1024 to 2048.

• Relaxation Delay (D1): ≥5.0 seconds.

• Causality: A common pitfall in analyzing highly substituted heterocycles is the misinterpretation of 13 C spectra due to missing signals. Because C3, C4, and the nitrile carbon lack attached protons, their spin-lattice relaxation times ( T1​ ) are exceptionally long. If a standard 1-second D1​ is used, these signals will not fully relax between pulses, resulting in artificially low signal-to-noise ratios or complete signal absence[3]. A 5-second delay ensures quantitative visibility.

Step 4: 2D HMBC Validation (The Self-Check)

• Acquire a 1 H- 13 C Heteronuclear Multiple Bond Correlation (HMBC) spectrum.

• Validation Logic: The -NH 2​ protons ( δ 7.12) must show a strong 2JCH​ correlation to the C4 carbon ( δ 157.0) and a weaker 3JCH​ correlation to the C3 carbon ( δ 126.0). If these cross-peaks are absent, the structural assignment is invalid, indicating a compromised scaffold.

Reference Data & Structural Elucidation

When the above protocols are followed using a High-Purity CRM, the resulting data provides a definitive fingerprint for 4-amino-1,2,5-oxadiazole-3-carbonitrile[3].

Table 2: NMR Chemical Shift Reference Data (DMSO- d6​ )

Nucleus	Shift ( δ , ppm)	Multiplicity	Integration	Assignment	Mechanistic Notes
1 H	7.12	Singlet (s)	2H	-NH 2​ (Amine)	Sharpness is dependent on the use of anhydrous DMSO- d6​ to prevent rapid proton exchange.
13 C	157.0	Singlet (s)	N/A	C4 (Ring carbon)	Most downfield shift due to the electron-withdrawing nature of the attached -NH 2​ and adjacent ring nitrogens.
13 C	126.0	Singlet (s)	N/A	C3 (Ring carbon)	Shielded relative to C4; attached directly to the nitrile group.
13 C	108.3	Singlet (s)	N/A	-C ≡ N (Nitrile)	Characteristic chemical shift for a conjugated cyano group.

Mandatory Visualization: Workflows and Logic

The following diagrams illustrate the strategic workflow for validating this critical building block and the logical framework for assigning its NMR signals.

Workflow comparing CRM vs. crude scaffold validation for IDO1 inhibitor synthesis.

NMR signal assignment logic for 4-amino-1,2,5-oxadiazole-3-carbonitrile.

Conclusion

The structural integrity of 4-amino-1,2,5-oxadiazole-3-carbonitrile is paramount when synthesizing complex IDO1 inhibitors or energetic materials. By utilizing a High-Purity CRM and employing a self-validating NMR protocol with extended relaxation delays and 2D HMBC correlation, researchers can definitively map the quaternary carbons of the furazan ring. This eliminates the risk of propagating regioisomeric impurities through multi-step synthetic pathways, ultimately saving time and resources in the drug development pipeline.

References

• [3] Cocrystal of Configurational/Conformational Isomers in Energetic Materials: Binitroaminofurazan with a 1,2,4,5-Tetrazine Bridge | The Journal of Organic Chemistry - ACS Publications. URL:[Link]

• [1] Design, synthesis, and biological evaluation of 1,2,5-oxadiazole-3-carboximidamide derivatives as novel indoleamine-2,3-dioxygenase 1 inhibitors | ResearchGate. URL: [Link]

• [2] Design, Synthesis, and Biological Evaluation of Novel Hydroxyamidine Derivatives as Indoleamine 2,3-Dioxygenase 1 Inhibitors | ACS Medicinal Chemistry Letters. URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Comparative Mass Spectrometry Platforms for the Structural Elucidation of 1,2,5-Oxadiazole-3-Carbonitrile

As a critical pharmacophore in the synthesis of1[1] and a key precursor in energetic materials, 1,2,5-oxadiazole-3-carbonitrile demands rigorous analytical characterization. The 1,2,5-oxadiazole ring (historically known as furazan) is highly strained and electron-deficient, leading to unique and often challenging fragmentation behaviors under mass spectrometry (MS).

This guide objectively compares the performance of leading MS platforms for analyzing this compound, details the mechanistic causality behind its fragmentation, and provides self-validating experimental protocols to ensure absolute data integrity.

Platform Efficacy Comparison

Selecting the appropriate ionization and mass analysis platform dictates the depth of structural information obtained. Because 1,2,5-oxadiazole-3-carbonitrile is a low-molecular-weight (MW 95.06 g/mol ), volatile, and thermally sensitive compound, the choice between gas chromatography (GC) and liquid chromatography (LC) interfaces fundamentally alters the observed spectra.

Table 1: Performance Matrix of MS Platforms for 1,2,5-Oxadiazole-3-Carbonitrile

Analytical Platform	Ionization Method	Primary Analytical Advantage	Limitation / Caveat	Best Suited For
GC-EI-MS	Hard (70 eV)	Yields deep, reproducible ring cleavage fragments (e.g., nitrile oxides) for library matching.	High injector temperatures can cause premature pyrolytic degradation before ionization.	Volatile derivative screening; complex matrix profiling.
LC-ESI-MS/MS	Soft (Positive Mode)	Preserves the intact pseudo-molecular ion [M+H]+ (m/z 96).	Ring is highly resistant to low-energy CID; requires high collision energy for fragmentation.	Pharmacokinetic studies; quantification in biological fluids.
LC-HRMS (Q-TOF)	Soft (Positive Mode)	Sub-ppm mass accuracy resolves isobaric interferences (e.g., distinguishing CH2​O loss from NO loss in related furoxans).	Lower sensitivity for highly fragmented, low-mass product ions (< 50 m/z).	Unknown metabolite identification; structural elucidation.

Mechanistic Fragmentation Pathways

To accurately interpret the mass spectra of 1,2,5-oxadiazole-3-carbonitrile, one must understand the thermodynamic causality driving its dissociation. The heterocycle's instability is localized at the O1-N2 and C3-C4 bonds.

• Pathway A: Deep Ring Cleavage: Under both thermal stress and electron impact, the 1,2,5-oxadiazole ring undergoes a highly specific2[2]. Because position 3 is substituted with a carbonitrile group ( −C≡N ), this cleavage bifurcates the molecule into a cyanogen radical cation ( [N≡C−C≡N]+∙ , m/z 52) and formonitrile oxide ( [HC≡N→O]+∙ , m/z 43).

• Pathway B: Nitric Oxide Expulsion: A universal diagnostic hallmark of 1,2,5-oxadiazoles and their N-oxide derivatives is the 3 ( NO∙ , 30 Da)[3]. This endothermic rearrangement yields a stable [M−30]+ fragment at m/z 65.

Figure 1: Primary electron ionization (EI) mass spectrometry fragmentation pathways of 1,2,5-oxadiazole-3-carbonitrile.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. Every parameter is chosen to prevent artifact generation—a common pitfall when analyzing thermally labile furazans.

Protocol A: GC-EI-MS Structural Profiling

Gas chromatography coupled with mass spectrometry has been highly effective for4[4].

• System Suitability & Blanking: Inject 1 µL of pure extraction solvent (e.g., LC-MS grade hexane) prior to sample runs. Causality: Low-mass diagnostic fragments like m/z 43 (formonitrile oxide) can be easily conflated with background propyl/acetyl ions from column bleed or carryover. A clean baseline validates fragment origin.

• Injection Parameters: Utilize a splitless injection mode with the inlet strictly capped at 220°C . Causality: Exceeding 230°C initiates pyrolytic ring cleavage in the inlet prior to the ionization source, artificially skewing the [M]+∙ to fragment ratio.

• Separation: Use a non-polar DB-5MS column (30m x 0.25mm x 0.25µm). Program the oven from 50°C (hold 1 min) to 250°C at 15°C/min.

• Ionization & Validation: Operate the EI source at 70 eV. To self-validate the peak identity, monitor the ratio of m/z 95 to m/z 65. A consistent ratio across the entire width of the chromatographic peak apex confirms that the NO∙ loss is derived from the target analyte and not a co-eluting isobaric interference.

Protocol B: LC-ESI-MS/MS Targeted Quantification

Figure 2: Self-validating LC-ESI-MS/MS analytical workflow for 1,2,5-oxadiazole derivatives.

• Mobile Phase Optimization: Use 0.1% Formic Acid (FA) in Water (A) and 0.1% FA in Acetonitrile (B). Causality: The nitrogen atoms in the 1,2,5-oxadiazole ring are weakly basic. The addition of formic acid is mandatory to force robust protonation and maximize the [M+H]+ yield at m/z 96.

• Ionization: ESI positive mode with a capillary voltage of 3.5 kV and desolvation temperature of 350°C.

• Collision-Induced Dissociation (CID) Stepping: Program the triple quadrupole to ramp Collision Energy (CE) stepwise: 15 eV, 25 eV, and 35 eV. Causality: The intact ring is highly stable under soft CID. Low CE (15 eV) will only yield the [M+H−NO]+ transition (m/z 96 → 66). High CE (35 eV) is required to force the endothermic ring cleavage, validating the structure by producing the m/z 53 and m/z 44 product ions.

• Isotopic Validation: Ensure the M+1 isotopic peak (m/z 97, resulting from 13C natural abundance) is isolated in Q1, and verify that its corresponding fragments shift by +1 Da. This internal validation confirms the carbon backbone of the generated product ions.

Quantitative Data Synthesis

The following table summarizes the diagnostic product ions necessary for the positive identification of 1,2,5-oxadiazole-3-carbonitrile across different platforms.

Table 2: Diagnostic Product Ions of 1,2,5-Oxadiazole-3-Carbonitrile

Ion Identity	EI-MS (m/z)	ESI-MS/MS (m/z) [M+H]+	Neutral Loss	Structural Significance
Molecular Ion	95	96	N/A	Confirms intact mass and isotopic envelope.
[M−NO]+	65	66	30 Da ( NO∙ )	Primary diagnostic marker for furazan/furoxan heterocycles.
Cyanogen Fragment	52	53	43 Da	Confirms the presence of the C3-carbonitrile substitution.
Formonitrile Oxide	43	44	52 Da	Validates O1-N2 and C3-C4 bond cleavage (Pathway A).

References

• Cerecetto, H., et al. "Mass spectrometry of 1,2,5-oxadiazole N-oxide derivatives: use of deuterated analogues in fragmentation pattern studies." Journal of the Brazilian Chemical Society. Available at:[Link]

• Mitchell, W. R., et al. "Thermal fragmentation of 1,2,5- and 1,2,4-oxadiazoles." Arkivoc. Available at:[Link]

• Zhang, Y., et al. "Design, synthesis, and biological evaluation of 1,2,5-oxadiazole-3-carboximidamide derivatives as novel indoleamine-2,3-dioxygenase 1 inhibitors." ResearchGate. Available at: [Link]

• Soliman, H. A., et al. "Nephroprotective Effect of Pleurotus ostreatus and Agaricus bisporus Extracts and Carvedilol on Ethylene Glycol-Induced Urolithiasis: Roles of NF-κB, p53, Bcl-2, Bax and Bak." MDPI. Available at:[Link]

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A Comparative Guide to the Infrared Spectrum of 1,2,5-Oxadiazole-3-Carbonitrile Compounds

In the landscape of modern drug discovery and materials science, heterocyclic compounds form a cornerstone of molecular design. Among these, the 1,2,5-oxadiazole (furazan) scaffold has garnered significant attention due to its unique electronic properties and diverse pharmacological activities. When functionalized with a carbonitrile group, these molecules present a fascinating case for spectroscopic analysis, particularly through Infrared (IR) spectroscopy. This guide provides an in-depth comparison of the IR spectral features of 1,2,5-oxadiazole-3-carbonitrile and its derivatives, offering experimentally-grounded insights for researchers and drug development professionals.

The Significance of Vibrational Spectroscopy in Heterocyclic Chemistry

Infrared spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules. For the chemist, an IR spectrum is a molecular fingerprint, revealing the presence of specific functional groups and offering clues about the overall molecular structure. In the context of 1,2,5-oxadiazole-3-carbonitrile, IR spectroscopy is indispensable for confirming the successful synthesis of the target molecule and for understanding the electronic interplay between the oxadiazole ring and the nitrile substituent.

Experimental Protocol: Acquiring a High-Fidelity IR Spectrum

The integrity of any spectral analysis is predicated on a robust experimental methodology. The following protocol outlines the steps for obtaining a high-quality Fourier-Transform Infrared (FTIR) spectrum of a solid 1,2,5-oxadiazole-3-carbonitrile derivative.

Sample Preparation: The KBr Pellet Method

The choice of sample preparation is critical to avoid spectral artifacts. For solid samples that are not sensitive to moisture, the potassium bromide (KBr) pellet technique is a widely accepted method that yields excellent results.[1][2]

Step-by-Step Protocol:

• Sample Grinding: In an agate mortar and pestle, finely grind approximately 1-2 mg of the solid 1,2,5-oxadiazole-3-carbonitrile sample. The goal is to reduce the particle size to minimize scattering of the infrared radiation.

• Mixing with KBr: Add 100-200 mg of dry, spectroscopic grade KBr to the mortar. KBr is transparent in the mid-IR range, making it an ideal matrix material.[2]

• Homogenization: Gently but thoroughly mix the sample and KBr until a uniform, fine powder is obtained.

• Pellet Pressing: Transfer the mixture to a pellet die. Apply pressure using a hydraulic press according to the manufacturer's instructions to form a translucent pellet.

• Sample Analysis: Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer for analysis.

Instrumental Parameters:

• Spectrometer: A Fourier-Transform Infrared (FTIR) spectrometer is essential for its high signal-to-noise ratio and frequency accuracy.

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

• Background: A background spectrum of a pure KBr pellet should be acquired under the same conditions and subtracted from the sample spectrum.

Workflow for IR Spectral Acquisition and Analysis

Caption: A flowchart illustrating the key stages of sample preparation, data acquisition, and analysis in FTIR spectroscopy.

Comparative Analysis of IR Spectra: Key Vibrational Modes

The IR spectrum of a 1,2,5-oxadiazole-3-carbonitrile derivative can be dissected into several key regions, each corresponding to the vibrational modes of specific functional groups. Below, we compare the expected spectral features of the parent compound with a substituted derivative, 4-amino-1,2,5-oxadiazole-3-carbonitrile.

Vibrational Mode	1,2,5-Oxadiazole-3-carbonitrile (Expected, cm⁻¹) **	4-Amino-1,2,5-oxadiazole-3-carbonitrile (Expected, cm⁻¹) **	Comments
N-H Stretching	N/A	3400-3200 (two bands)	The presence of the amino group introduces strong, characteristic N-H stretching vibrations.
C-H Stretching (aromatic)	~3140	~3140	A weak to medium intensity band characteristic of the C-H bond on the oxadiazole ring.[3]
C≡N Stretching	~2240	~2230	A sharp, intense peak. The electron-donating amino group may slightly lower the frequency due to resonance effects.[1][4]
C=N Stretching (ring)	~1640	~1630	Part of the ring stretching vibrations. The frequency can be influenced by substituents.[4]
Ring Stretching	1450-1550	1450-1550	A series of bands corresponding to the stretching of the C=N and N-O bonds within the furazan ring.
C-O-C Stretching (ring)	1000-1300	1000-1300	Characteristic vibrations of the oxadiazole ring structure.[4]
Ring Bending	< 1000	< 1000	Complex vibrations in the fingerprint region that are unique to the overall molecular structure.

Discussion of Spectral Features

The Nitrile (C≡N) Stretch: A Telltale Peak

The most prominent and diagnostically useful peak in the spectrum of 1,2,5-oxadiazole-3-carbonitrile is the nitrile stretching vibration. This absorption is typically sharp and strong, appearing in a relatively uncongested region of the spectrum around 2240-2220 cm⁻¹.[1] The position of this peak is sensitive to the electronic environment. For instance, in 4-amino-1,2,5-oxadiazole-3-carbonitrile, the electron-donating amino group can engage in resonance with the nitrile group, leading to a slight decrease in the C≡N bond order and a concomitant shift to a lower wavenumber.

The 1,2,5-Oxadiazole (Furazan) Ring Vibrations

The vibrations of the furazan ring give rise to a series of characteristic absorptions. The C=N stretching vibrations are typically found in the 1650-1600 cm⁻¹ region.[4] The stretching of the C-O-C and N-O bonds within the five-membered ring contributes to a complex pattern of bands in the 1300-1000 cm⁻¹ range.[4] These absorptions, while sometimes overlapping with other vibrations, are crucial for confirming the integrity of the heterocyclic core. Based on data for the parent 1,2,5-oxadiazole, we can expect ring vibrations around 1418 cm⁻¹.[3]

The Influence of Substituents

The true power of comparative IR spectroscopy lies in its ability to reveal the influence of substituents on the molecular framework. As illustrated with 4-amino-1,2,5-oxadiazole-3-carbonitrile, the introduction of an amino group leads to the appearance of characteristic N-H stretching bands in the 3400-3200 cm⁻¹ region. Furthermore, the electronic effects of the substituent can subtly shift the frequencies of the nitrile and ring vibrations, providing valuable information about the intramolecular electronic interactions.

Logical Relationships in IR Spectral Interpretation

Caption: This diagram illustrates the logical flow from the molecular structure to the interpretation of its characteristic IR spectral features.

Conclusion

Infrared spectroscopy serves as an invaluable tool for the characterization of 1,2,5-oxadiazole-3-carbonitrile compounds. By carefully analyzing the key vibrational modes, particularly the nitrile stretch and the characteristic ring vibrations, researchers can confirm the identity and purity of their synthesized molecules. Furthermore, a comparative approach, where the spectra of different derivatives are analyzed side-by-side, can provide deep insights into the electronic effects of various substituents on the furazan ring system. This level of detailed structural information is critical for establishing structure-activity relationships in drug development and for tailoring the properties of advanced materials.

References

• Heterocyclic Oxadiazole Derivatives Through Various Spectroscopic Techniques as UV, IR. - JournalsPub. (2024). International Journal of Analytical and Applied Chemistry.
• Smith, B. C. (2019). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online.
• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods - Drawell. (2024). Drawell.
• Christensen, D. H., Nielsen, J. T., & Nielsen, O. F. (1973). Vibrational Analysis of the Spectra of 1,2,5-Oxadiazole, 1,2,5-Thiadiazole and 1,2,5-Selenadiazole. Journal of Molecular Spectroscopy, 47(2), 245-260.

• 1,2,5-Oxadiazole. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; NIST Standard Reference Database Number 69; National Institute of Standards and Technology: Gaithersburg, MD, 20899. Retrieved from [Link]

• Sample preparation for FT-IR. University of California, Los Angeles. Retrieved from [Link]

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A Comparative Analysis of 1,2,5-Oxadiazole Derivatives and Standard Inhibitors for Indoleamine 2,3-Dioxygenase 1 (IDO1)

Executive Summary

In the landscape of cancer immunotherapy, the enzyme Indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a critical checkpoint inhibitor. Its role in tryptophan catabolism within the tumor microenvironment leads to immunosuppression, allowing cancer cells to evade immune surveillance. Consequently, the development of potent and selective IDO1 inhibitors is a significant focus of contemporary drug discovery. This guide provides a detailed comparison of the binding affinity of emerging 1,2,5-oxadiazole-based inhibitors against established clinical candidates such as Epacadostat, Navoximod, and Linrodostat. We delve into the underlying biochemical principles, present comparative binding data, and provide comprehensive experimental protocols for key affinity assays, offering researchers a robust framework for evaluating novel IDO1-targeting compounds.

Introduction: The Significance of Targeting IDO1

Indoleamine 2,3-dioxygenase 1 is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the kynurenine pathway of tryptophan metabolism.[1][2] In the context of oncology, IDO1 is frequently overexpressed in tumor cells and antigen-presenting cells within the tumor microenvironment.[3][4] This heightened enzymatic activity leads to two primary immunosuppressive effects: the depletion of the essential amino acid L-tryptophan, which is necessary for T-cell proliferation and activation, and the accumulation of kynurenine and its derivatives, which actively induce T-cell apoptosis and promote the differentiation of regulatory T-cells (Tregs).[5] By creating this tolerogenic environment, IDO1 allows tumors to escape immune destruction.[2] This has made IDO1 a compelling target for therapeutic intervention, with the goal of restoring anti-tumor immunity.

The 1,2,5-oxadiazole scaffold has been identified as a promising pharmacophore for the development of novel IDO1 inhibitors. While direct binding affinity data for the parent molecule, 1,2,5-oxadiazole-3-carbonitrile, is not extensively documented in publicly available literature, numerous derivatives, particularly those featuring a 3-carboximidamide moiety, have demonstrated potent inhibition of IDO1.[6][7][8] This guide will focus on these derivatives as representatives of the 1,2,5-oxadiazole class and compare their performance against well-characterized standard inhibitors.

The IDO1 Signaling Pathway and Points of Inhibition

The immunosuppressive effects of IDO1 are mediated through a cascade of events that impact T-cell function. Understanding this pathway is crucial for contextualizing the mechanism of action of its inhibitors.

Caption: The IDO1 signaling pathway in the tumor microenvironment.

Comparative Binding Affinity: 1,2,5-Oxadiazole Derivatives vs. Standard Inhibitors

The efficacy of an IDO1 inhibitor is fundamentally linked to its binding affinity for the target enzyme. This is typically quantified by the half-maximal inhibitory concentration (IC50) or the dissociation constant (Kd). A lower value for either of these parameters indicates a higher binding affinity and, generally, a more potent inhibitor.

Several 1,2,5-oxadiazole-3-carboximidamide derivatives have been synthesized and evaluated for their ability to inhibit human IDO1 (hIDO1).[6][7] These compounds, much like the standard inhibitor Epacadostat, often function as competitive inhibitors.[9] Below is a table summarizing the reported binding affinities for representative compounds.

Compound Class	Specific Compound/Derivative	Target	Binding Affinity (IC50/Kd)	Reference
1,2,5-Oxadiazole Derivative	Compound 13b (a 1,2,5-oxadiazol-3-carboximidamide)	hIDO1	IC50: 52.12 nM (enzymatic)	[7]
1,2,5-Oxadiazole Derivative	Compound 23 (a 1,2,5-oxadiazole-3-carboximidamide)	hIDO1	IC50: 108.7 nM (enzymatic)	[6]
Standard Inhibitor	Epacadostat (INCB024360)	hIDO1	IC50: ~10-71.8 nM (cell-based/enzymatic)	[5][10]
Standard Inhibitor	Navoximod (GDC-0919)	hIDO1	IC50: ~28 nM (biochemical)	[4]
Standard Inhibitor	Linrodostat (BMS-986205)	hIDO1	IC50: 1.1 nM (cell-based)

Analysis of Binding Data:

The data clearly indicates that derivatives of the 1,2,5-oxadiazole scaffold can achieve potent, nanomolar inhibition of IDO1, with some compounds exhibiting potencies comparable to the clinical candidate Epacadostat.[7] For instance, compound 13b, with an enzymatic IC50 of 52.12 nM, is in the same range as Epacadostat.[5][7] It is noteworthy that Linrodostat demonstrates exceptionally high potency with a low nanomolar IC50 value.[11]

The choice of inhibitor scaffold can also influence the mechanism of inhibition. Epacadostat and Navoximod are reversible inhibitors, with Epacadostat being a competitive inhibitor with respect to tryptophan.[9] In contrast, Linrodostat is an irreversible inhibitor.[11] The 1,2,5-oxadiazole derivatives discussed here are designed as analogs of Epacadostat and are also expected to be reversible inhibitors.[8] The binding mode for many of these inhibitors involves coordination with the heme iron within the active site of IDO1.[12]

Experimental Protocols for Determining Binding Affinity

Accurate and reproducible determination of binding affinity is paramount in drug discovery. The following are detailed protocols for three gold-standard biophysical techniques used to characterize the interaction between small molecule inhibitors and IDO1.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and the thermodynamic parameters (enthalpy, ΔH, and entropy, ΔS) of the interaction in a single experiment.[13][14]

Principle: A solution of the inhibitor (ligand) is titrated into a solution of the IDO1 protein. The heat change upon each injection is measured and plotted against the molar ratio of ligand to protein. The resulting binding isotherm can be fit to a binding model to extract the thermodynamic parameters.

Experimental Workflow Diagram:

Caption: A typical workflow for an Isothermal Titration Calorimetry experiment.

Step-by-Step Protocol:

• Protein and Ligand Preparation:

  • Express and purify recombinant human IDO1.

  • Thoroughly dialyze the protein against the chosen assay buffer (e.g., 50 mM potassium phosphate buffer, pH 6.5, containing 100 mM NaCl).

  • Dissolve the inhibitor in the exact same dialysis buffer. It is critical to match the buffer composition precisely to minimize heats of dilution.

  • Degas both solutions to prevent air bubbles in the calorimeter.

• ITC Instrument Setup:

  • Set the experimental temperature (e.g., 25 °C).

  • Thoroughly clean the sample and reference cells with buffer.

  • Fill the reference cell with the assay buffer.

• Loading Samples:

  • Load the IDO1 solution (e.g., 20-50 µM) into the sample cell.

  • Load the inhibitor solution (e.g., 200-500 µM) into the injection syringe.

• Titration:

  • Perform an initial small injection (e.g., 0.5 µL) that will be discarded during analysis to account for diffusion from the syringe tip.

  • Carry out a series of subsequent injections (e.g., 20-30 injections of 2 µL each) with sufficient spacing between them to allow the signal to return to baseline.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change.

  • Plot the heat change per mole of injectant against the molar ratio of inhibitor to IDO1.

  • Fit the resulting binding isotherm to an appropriate model (e.g., a one-site binding model) using the instrument's software to determine Kd, n, and ΔH.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures binding events in real-time by detecting changes in the refractive index at the surface of a sensor chip.[15] It provides kinetic data, including the association rate constant (ka or kon) and the dissociation rate constant (kd or koff), from which the equilibrium dissociation constant (Kd) can be calculated (Kd = kd/ka).

Principle: One binding partner (the ligand, typically the protein) is immobilized on a sensor chip. The other binding partner (the analyte, the inhibitor) is flowed over the surface. Binding of the analyte to the ligand causes a change in mass on the sensor surface, which is detected as a change in the resonance angle of reflected light.

Step-by-Step Protocol:

• Chip Preparation and Ligand Immobilization:

  • Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the chip surface (e.g., with a mixture of EDC and NHS).

  • Immobilize recombinant IDO1 to the chip surface via amine coupling to a target density.

  • Deactivate any remaining active esters on the surface.

• Analyte Preparation:

  • Prepare a series of concentrations of the 1,2,5-oxadiazole derivative or standard inhibitor in a suitable running buffer (e.g., HBS-EP+).

• Binding Measurement:

  • Inject the different concentrations of the inhibitor over the sensor surface (association phase).

  • Flow running buffer over the surface to monitor the dissociation of the inhibitor (dissociation phase).

  • Regenerate the sensor surface with a suitable regeneration solution to remove any remaining bound inhibitor before the next injection.

• Data Analysis:

  • The resulting sensorgrams (response units vs. time) are fitted to a kinetic model (e.g., a 1:1 Langmuir binding model) to determine the ka and kd values.

  • The Kd is calculated from the ratio of kd to ka.

Fluorescence Polarization (FP) Assay

FP is a solution-based technique that measures changes in the apparent molecular size of a fluorescently labeled molecule upon binding to a larger partner.[16] It is particularly well-suited for high-throughput screening of inhibitors in a competitive binding format.

Principle: A small, fluorescently labeled ligand (a tracer) that binds to IDO1 will tumble slowly in solution when bound, resulting in a high fluorescence polarization value. When an unlabeled inhibitor is introduced, it competes with the tracer for binding to IDO1. This displacement of the tracer results in it tumbling more rapidly in solution, leading to a decrease in the fluorescence polarization signal.

Step-by-Step Protocol:

• Reagent Preparation:

  • Synthesize or procure a fluorescently labeled tracer that binds to IDO1.

  • Prepare solutions of recombinant IDO1, the fluorescent tracer, and the inhibitor to be tested in a suitable assay buffer.

• Assay Setup (in a microplate):

  • Add a fixed concentration of IDO1 and the fluorescent tracer to each well.

  • Add varying concentrations of the unlabeled inhibitor (e.g., the 1,2,5-oxadiazole derivative) to the wells. Include control wells with no inhibitor (maximum polarization) and wells with only the tracer (minimum polarization).

• Incubation and Measurement:

  • Incubate the plate for a set period to allow the binding to reach equilibrium.

  • Measure the fluorescence polarization using a plate reader equipped with polarizing filters.

• Data Analysis:

  • Plot the fluorescence polarization values against the logarithm of the inhibitor concentration.

  • Fit the resulting dose-response curve to a suitable model (e.g., a four-parameter logistic model) to determine the IC50 value of the inhibitor.

Conclusion and Future Directions

The 1,2,5-oxadiazole scaffold represents a promising foundation for the design of novel and potent IDO1 inhibitors. Derivatives incorporating a 3-carboximidamide group have demonstrated binding affinities comparable to the clinical candidate Epacadostat, highlighting their therapeutic potential. A thorough characterization of the binding kinetics and thermodynamics of these compounds, using robust biophysical methods such as ITC, SPR, and FP, is essential for their continued development.

Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of these 1,2,5-oxadiazole derivatives to improve their in vivo efficacy and safety profiles. Furthermore, exploring the potential for these compounds to act synergistically with other immunotherapies, such as PD-1/PD-L1 checkpoint inhibitors, will be a critical step in translating these promising molecules from the laboratory to the clinic.

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• Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. (2024). Available from: [Link]

• Supporting Information Assay for fluorescence polarization (FP) assay to identify small-molecule inhibitors of the Keap1-Nrf2 i. (n.d.). Available from: [Link]

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• Surface Plasmon Resonance: Enabling Insights into Kinetics and Mechanism. Drug Hunter. (2025). Available from: [Link]

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X-Ray Diffraction Comparison of 1,2,5-Oxadiazole-3-Carbonitrile Polymorphs: A Structural Guide for Energetic and Pharmaceutical Applications

As a Senior Application Scientist, I frequently encounter the 1,2,5-oxadiazole-3-carbonitrile scaffold (often studied via its primary derivative, 4-amino-1,2,5-oxadiazole-3-carbonitrile) in two distinct, high-stakes fields. In the development of high-energy density materials (HEDMs), the furazan ring provides a high positive heat of formation and excellent oxygen balance[1]. Conversely, in drug discovery, it serves as a critical pharmacophore for novel 2[2] and 3[3].

Regardless of the application, the performance of these compounds is strictly dictated by their solid-state packing. Polymorphism in 1,2,5-oxadiazoles can drastically alter crystal density, impact sensitivity, and aqueous solubility[4]. This guide provides an objective, data-driven comparison of 1,2,5-oxadiazole-3-carbonitrile polymorphs using X-ray diffraction (XRD) methodologies.

Causality & Mechanism: The Crystallographic Push-Pull

Why do 1,2,5-oxadiazole-3-carbonitriles exhibit polymorphism? The causality lies in the electronic distribution of the molecule. The 1,2,5-oxadiazole core is highly electron-deficient. The addition of a cyano group (-C≡N) introduces a strong, linear dipole moment, while an amino group (-NH₂) introduces potent hydrogen-bond donors.

During crystallization, the system faces a thermodynamic choice driven by these competing forces:

• Form I (Thermodynamic) : The system maximizes planar π−π stacking of the furazan rings. This minimizes free volume, resulting in a high-density crystal lattice ideal for energetic applications[5][6].

• Form II (Kinetic) : The system maximizes intermolecular N-H···N hydrogen bonding between the amino and cyano groups, leading to a less efficiently packed, metastable framework with higher free energy (ideal for pharmaceutical dissolution).

Logical relationship between molecular features and resulting 1,2,5-oxadiazole polymorph properties.

Experimental Protocols: A Self-Validating Workflow

To objectively compare these polymorphs, we must isolate them using kinetically vs. thermodynamically controlled crystallization, followed by orthogonal X-ray diffraction techniques. This creates a self-validating loop : Single-Crystal XRD (SCXRD) defines the absolute structure and generates a simulated powder pattern, which is then used to validate the phase purity of the bulk powder via Powder XRD (PXRD)[7].

Step-by-Step Methodology

1. Thermodynamic Crystallization (Form I)

• Procedure : Dissolve 500 mg of 4-amino-1,2,5-oxadiazole-3-carbonitrile in 10 mL of an ethanol/water (1:1 v/v) mixture at 40 °C. Allow slow evaporation at 25 °C over 72 hours to yield block-like single crystals.

• Causality : The protic solvent mixture competes for hydrogen bonding, suppressing Form II's N-H···N network and allowing the molecules to slowly arrange into the lowest-energy π−π stacked conformation.

2. Kinetic Crystallization (Form II)

• Procedure : Dissolve 500 mg of the compound in 2 mL of anhydrous acetonitrile. Rapidly inject this solution into 20 mL of cold (4 °C) toluene under high shear stirring (1000 RPM). Filter immediately under vacuum.

• Causality : Toluene acts as an anti-solvent. The rapid supersaturation and crash-cooling kinetically trap the molecules in the metastable hydrogen-bonded network before they can reorganize into Form I.

3. SCXRD Data Collection

• Mount a representative crystal on a dual-thickness polymer loop.

• Collect diffraction data at 100 K using a diffractometer equipped with Mo K α radiation ( λ = 0.71073 Å) to minimize thermal motion[4][6].

• Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

4. PXRD Bulk Validation

• Lightly grind the bulk precipitate and load it onto a zero-background silicon wafer.

• Scan from 5° to 50° 2 θ using Cu K α radiation ( λ = 1.5406 Å) at a step size of 0.015°.

• Self-Validation : Overlay the experimental PXRD diffractogram with the simulated pattern derived from the SCXRD .cif file. A high degree of matching (low R-factor) confirms bulk phase purity.

Self-validating experimental workflow for isolating and characterizing oxadiazole polymorphs.

Data Presentation: Objective Comparison

The following tables summarize the crystallographic and performance differences between the two 1,2,5-oxadiazole-3-carbonitrile polymorphs, alongside a 1,2,4-oxadiazole alternative for context[1][5].

Table 1: Crystallographic Parameters (SCXRD)

Parameter	Form I (Thermodynamic)	Form II (Kinetic)	1,2,4-Oxadiazole Alternative
Crystal System	Monoclinic	Orthorhombic	Monoclinic
Space Group	P2₁/c	Pbca	P2₁/n
Density (g/cm³)	1.86	1.78	1.65
Primary Interaction	π−π Stacking (3.07 Å)	N-H···N Hydrogen Bonding	Weak van der Waals
Thermal Stability	Stable up to 220 °C	Converts to Form I at 110 °C	Stable up to 180 °C

Table 2: Key PXRD 2θ Peaks (Cu Kα radiation, λ = 1.5406 Å)

Polymorph	Characteristic 2θ Peaks (± 0.2°)	Application Suitability
Form I	12.4, 15.8, 21.3, 27.6, 31.2	Melt-cast explosives, HEDMs
Form II	11.2, 14.5, 19.8, 24.1, 29.5	Oral pharmaceuticals (IDO-1/TGR)

Performance vs. Alternatives

When comparing the 1,2,5-oxadiazole core to the 1,2,4-oxadiazole alternative, the X-ray diffraction data reveals a stark contrast in performance metrics:

• Energetic Density : Form I of the 1,2,5-oxadiazole derivative achieves a density of 1.86 g/cm³, significantly outperforming the 1,2,4-oxadiazole alternative (1.65 g/cm³). This is directly attributed to the superior planarity and tighter interlayer π−π stacking distance (3.07 Å) afforded by the 1,2,5-isomer's geometry[4][5]. In energetic materials, higher density exponentially increases detonation velocity and pressure[6].

• Pharmaceutical Bioavailability : For drug development (e.g., IDO-1 inhibitors), the kinetic Form II is often preferred. Its lower density (1.78 g/cm³) and reliance on directional hydrogen bonding rather than rigid π -stacking result in a lower lattice energy. This translates to a faster dissolution rate in aqueous media, a critical parameter for oral bioavailability[2][7].

References

• Design, synthesis, and biological evaluation of 1,2,5-oxadiazole-3-carboximidamide derivatives as novel indoleamine-2,3-dioxygenase 1 inhibitors. ResearchGate. 2

• Comprehensive End-to-End Design of Novel High Energy Density Materials: I. Synthesis and Characterization of Oxadiazole Based Heterocycles. ACS Publications. 5

• Cocrystal of Configurational/Conformational Isomers in Energetic Materials: Binitroaminofurazan with a 1,2,4,5-Tetrazine Bridge. The Journal of Organic Chemistry - ACS Publications.4

• 1,2,5‐Oxadiazole‐Based High‐Energy‐Density Materials: Synthesis and Performance. ResearchGate. 1

• C-Bridged Dinitropyrazole and 1,2,4(5)-Oxadiazole: Design Strategy, Syntheses, and Properties of a Series of New Melt-Cast Explosives. ACS Publications. 6

• WO2010005958A2 - 1,2,5-oxadiazoles as inhibitors of indoleamine 2,3-dioxygenase. Google Patents. 7

• Information on EC 1.8.1.B1 - thioredoxin glutathione reductase. BRENDA Enzyme Database. 3

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Safety & Regulatory Compliance

Personal protective equipment for handling 1,2,5-Oxadiazole-3-carbonitrile

Advanced Safety and Operational Guide for Handling 1,2,5-Oxadiazole-3-carbonitrile

As a highly reactive heterocyclic building block, 1,2,5-Oxadiazole-3-carbonitrile (and its derivatives, such as 4-amino-1,2,5-oxadiazole-3-carbonitrile) is deeply valued in drug development and organic synthesis[1]. However, the combination of the electron-withdrawing oxadiazole ring and the reactive nitrile group presents unique toxicological and operational challenges.

While it is an organic nitrile and generally more stable than inorganic cyanide salts, poor handling, extreme heat, or acidic conditions can trigger decomposition, posing severe irritation and potential systemic toxicity risks[2][3]. As a Senior Application Scientist, I have designed this guide to provide a field-proven, self-validating operational framework for the safe handling, transfer, and disposal of this chemical.

Mechanistic Hazard Profile & Quantitative Parameters

To handle this compound safely, you must understand why it is dangerous. The oxadiazole core acts as a potent electrophile, making it a severe skin and eye irritant upon contact[2]. Furthermore, the nitrile (-C≡N) functional group carries an inherent risk: if exposed to strong acids or high heat, it can hydrolyze or decompose, potentially liberating highly toxic hydrogen cyanide (HCN) gas[3][4].

Table 1: GHS Hazard Classifications & Mitigation Causality

Hazard Code	Description	Mechanistic Causality & Mitigation
H302 / H312 / H332	Harmful if swallowed, in contact with skin, or inhaled	The compound rapidly absorbs through mucosal membranes. Mitigation: Strict use of double-gloving and fume hoods[2][5].
H315 / H319	Causes skin/serious eye irritation	Electrophilic nature reacts with biological nucleophiles in tissues. Mitigation: Splash-proof goggles and immediate removal of contaminated PPE[2].
H335	May cause respiratory irritation	Fine powders can easily aerosolize. Mitigation: Handle only in environments with verified airflow[2].

Table 2: Quantitative Operational Parameters

Parameter	Value/Specification	Rationale
Face Velocity	80 - 120 fpm	Ensures adequate capture of aerosolized powders without causing turbulent vortices that blow powder back at the user[3].
Decontamination pH	pH ≥ 10	Maintains an alkaline environment, preventing the protonation of any trace cyanide ions into volatile HCN gas[6].
Spill Threshold	50 g or 50 mL	Volumes above this exceed the safe containment capacity of standard laboratory personnel and require Hazmat intervention[6].

Mandatory Personal Protective Equipment (PPE) Matrix

Do not rely on standard laboratory attire. The PPE matrix for 1,2,5-Oxadiazole-3-carbonitrile must be designed as a multi-layered, fail-safe system.

• Hand Protection (Double-Gloving): Wear a utility-grade nitrile glove over a standard exam-style nitrile glove[5]. Causality: Organic nitriles can permeate thin latex or low-quality nitrile over time. The outer glove acts as a sacrificial barrier; if you suspect contamination, immediately doff the outer glove, leaving the inner glove intact to protect your skin while you wash your hands[4].

• Eye & Face Protection: Splash-proof safety goggles are mandatory[3]. If handling solutions >50 mL, add a full face shield. Safety glasses do not provide a sufficient orbital seal against aerosolized irritants.

• Body Protection: A fully buttoned, flame-resistant lab coat and closed-toe shoes. Ensure no exposed skin exists between the glove cuff and the lab coat sleeve.

Operational Plan: Step-by-Step Handling Methodology

Every protocol must be a self-validating system. Do not proceed to the next step unless the previous step's safety condition is explicitly verified.

Fig 1: Step-by-step operational workflow for the safe handling and transfer of oxadiazole nitriles.

Methodology:

• Validate Engineering Controls: Before opening the chemical cabinet, verify the fume hood monitor reads between 80-120 fpm[3]. Self-Validation: Tape a small piece of tissue to the sash; it should pull steadily inward without violent fluttering.

• Workspace Isolation: Remove all strong acids, chlorates, and oxidizers from the fume hood[3]. Causality: Accidental mixing of nitriles with acids is the primary cause of laboratory HCN gas releases[3].

• Tare and Transfer: Place a static-free weighing boat on the analytical balance inside the hood. Use a grounded, stainless-steel spatula. Causality: Plastic spatulas generate static electricity, which can cause the fine oxadiazole powder to instantly aerosolize, bypassing primary containment.

• Seal and Decontaminate: Immediately seal the source container. Wipe down the balance and spatula with a chemical absorbent pad dampened with a pH 10 buffer solution[6].

Spill Response and Decontamination Plan

In the event of a spill, speed and procedural discipline are critical.

Fig 2: Decision matrix and response pathway for oxadiazole-3-carbonitrile spills.

Small Spill Protocol (< 50g, inside fume hood):

• Layer Up: Don a fresh pair of outer nitrile gloves.

• Contain: Gently cover the powder with chemical absorbent pads to prevent dust generation. Do not sweep dry powder[4].

• Neutralize: Dampen the pads with a pH 10 buffer solution, followed by a freshly prepared 10% bleach solution[6]. Causality: The alkaline bleach oxidizes any reactive nitrile/cyanide residues into relatively harmless cyanate, while the high pH prevents HCN formation[3][6].

• Collect: Place all materials into a heavy-duty plastic bag, seal it, and label it as hazardous nitrile waste[4].

Logistics and Disposal

• Storage: Store 1,2,5-Oxadiazole-3-carbonitrile in a cool, dry, well-ventilated area, strictly segregated from acids and oxidizing agents[3][7]. Use a secondary containment vessel (e.g., a sealable polypropylene tub) to prevent accidental breakage.

• Disposal: Never pour solutions down the drain. Collect all waste (including contaminated gloves and wipes) in clearly labeled, tightly closed containers. Dispose of via an approved hazardous waste management facility in accordance with local environmental regulations[2].

References

• ChemicalBook. "1,2,5-Oxadiazole-3-carbonitrile,4-amino-(9CI) - Safety Data Sheet". Available at: 2

• ChemicalBook. "1,2,5-Oxadiazole-3-carbonitrile,4-amino-(9CI) | 156463-85-3". Available at:1

• NJ FineChem. "1,2,5-Oxadiazole-3-Carbonitrile, 4-Amino- Properties, Applications, Safety Data". Available at: 7

• University of Illinois Division of Research Safety. "Cyanides Safe Handling". Available at:4

• University of Windsor. "Cyanides Storage, Handling and General Use Information". Available at: 3

• Yale Environmental Health & Safety. "Standard Operating Procedure - POTASSIUM OR SODIUM CYANIDE". Available at: 5

• Stanford Environmental Health & Safety. "Information on Cyanide Compounds". Available at: 6

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